4-(Trifluoromethyl)thiophene-2-carbaldehyde

• CAS: 1367866-60-1

Core Science & Biosynthesis

The Strategic Importance of 4-(trifluoromethyl)thiophene-2-carbaldehyde in Modern Drug Discovery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emergence of a Privileged Scaffold

In the landscape of medicinal chemistry, the strategic incorporation of fluorine atoms and heterocyclic moieties has become a cornerstone of rational drug design. Among the vast array of building blocks available to researchers, 4-(trifluoromethyl)thiophene-2-carbaldehyde has emerged as a molecule of significant interest. Its unique chemical architecture, combining the electron-rich thiophene ring with the potent electron-withdrawing trifluoromethyl group and a reactive aldehyde functionality, offers a versatile platform for the synthesis of novel therapeutic agents. This technical guide provides an in-depth exploration of the chemical properties, synthesis, reactivity, and applications of this important scaffold, offering field-proven insights for its effective utilization in drug discovery programs. Thiophene and its derivatives are recognized as privileged structures in medicinal chemistry, with numerous FDA-approved drugs containing this five-membered sulfur-containing heterocycle.[1][2][3][4] The trifluoromethyl group, on the other hand, is a key substituent used to enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[5]

Physicochemical Properties and Structural Features

4-(Trifluoromethyl)thiophene-2-carbaldehyde is a colorless to amber liquid with a chemical formula of C₆H₃F₃OS and a molecular weight of approximately 180.15 g/mol .[6][7] The molecule's structure is characterized by a thiophene ring substituted at the 4-position with a trifluoromethyl group and at the 2-position with a carbaldehyde group.

Property	Value	Source
Molecular Formula	C₆H₃F₃OS	[6][7]
Molecular Weight	180.15 g/mol	[7]
Appearance	Colorless to amber liquid	[8]
Boiling Point	198 °C (for thiophene-2-carboxaldehyde)	[8]
Density	1.2 g/mL (for thiophene-2-carboxaldehyde)	[8]

The interplay between the electron-donating thiophene ring and the strongly electron-withdrawing trifluoromethyl and aldehyde groups creates a unique electronic profile that governs the molecule's reactivity and its interactions with biological targets.

Synthesis and Reaction Mechanisms

The synthesis of 4-(trifluoromethyl)thiophene-2-carbaldehyde and its derivatives often employs modern cross-coupling methodologies, with the Suzuki-Miyaura reaction being a prominent example.[9] This palladium-catalyzed cross-coupling reaction provides a powerful tool for the formation of carbon-carbon bonds between a thiophene precursor and a trifluoromethyl-containing boronic acid or ester.[9]

Exemplary Synthetic Protocol: Suzuki-Miyaura Cross-Coupling

A general protocol for the synthesis of arylthiophene-2-carbaldehydes, which can be adapted for the synthesis of 4-(trifluoromethyl)thiophene-2-carbaldehyde, is outlined below. This protocol is based on the synthesis of similar compounds reported in the literature.[9]

Materials:

• 4-Bromothiophene-2-carbaldehyde (or a suitable precursor)

• (4-(Trifluoromethyl)phenyl)boronic acid

• Palladium(0) catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0))

• Base (e.g., potassium carbonate)

• Solvent (e.g., toluene/water mixture)

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, dissolve 4-bromothiophene-2-carbaldehyde and (4-(trifluoromethyl)phenyl)boronic acid in a 4:1 mixture of toluene and water.

• Catalyst and Base Addition: Add the palladium(0) catalyst (typically 5 mol%) and potassium carbonate to the reaction mixture.

• Reaction Execution: Heat the mixture to 85-90 °C and stir vigorously for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Separate the organic layer and extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the desired 4-(trifluoromethyl)thiophene-2-carbaldehyde.

The aldehyde group of 4-(trifluoromethyl)thiophene-2-carbaldehyde is a key functional handle for further synthetic transformations. It can readily undergo a variety of reactions, including oxidation to a carboxylic acid, reduction to an alcohol, and conversion to imines, oximes, and hydrazones, providing access to a diverse range of derivatives.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the protons on the thiophene ring and the aldehyde proton. The aldehyde proton typically appears as a singlet in the downfield region (around δ 9-10 ppm).[9][10] The chemical shifts and coupling patterns of the thiophene protons will be influenced by the positions of the trifluoromethyl and aldehyde groups.

• ¹³C NMR: The carbon NMR spectrum will show characteristic signals for the carbonyl carbon of the aldehyde (around δ 180-190 ppm), the carbons of the thiophene ring, and the carbon of the trifluoromethyl group (which will appear as a quartet due to coupling with fluorine).[10]

Infrared (IR) Spectroscopy:

The IR spectrum will be dominated by a strong absorption band corresponding to the C=O stretching vibration of the aldehyde group, typically in the region of 1660-1700 cm⁻¹.[11] Other characteristic bands will include C-H stretching and bending vibrations of the thiophene ring and C-F stretching vibrations of the trifluoromethyl group.

Mass Spectrometry (MS):

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule. The predicted monoisotopic mass for C₆H₃F₃OS is 179.98567 Da.[6]

Applications in Drug Discovery and Medicinal Chemistry

The 4-(trifluoromethyl)thiophene-2-carbaldehyde scaffold is a valuable building block in the development of new therapeutic agents due to the favorable pharmacological properties imparted by the thiophene and trifluoromethyl moieties.

Biological Activities of Derivatives:

• Antibacterial Activity: Derivatives of arylthiophene-2-carbaldehyde have demonstrated promising antibacterial activity against various bacterial strains. For instance, a derivative, 3-(5-Formyl-thiophene-3-yl)-5-(trifluoromethyl)benzonitrile, has shown excellent activity against Pseudomonas aeruginosa.[9]

• Anti-urease Activity: Certain arylthiophene-2-carbaldehyde derivatives have also exhibited significant urease inhibition, suggesting their potential as treatments for infections caused by urease-producing bacteria like Helicobacter pylori.[9]

• Anticancer Activity: The thiophene ring is a common feature in many anticancer agents.[1][3] The trifluoromethyl group can enhance the anticancer activity of a compound by improving its metabolic stability and cellular uptake.[5] Novel pyranopyrazoles and pyranopyrimidines containing a thiophene-2-carbonyl and a trifluoromethyl group have shown promising in vitro anticancer activity against various cancer cell lines.[12]

Safety and Handling

General Safety Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[15]

• Ventilation: Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of vapors.[15]

• Handling: Avoid contact with skin, eyes, and clothing. In case of contact, rinse the affected area immediately with plenty of water.[13][14]

• Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents and bases.[13][15]

Hazard Identification (based on analogous compounds):

• Harmful if swallowed. [14][15]

• Causes skin and eye irritation. [14][15]

• May cause respiratory irritation. [15]

• Combustible liquid. [14]

Conclusion

4-(Trifluoromethyl)thiophene-2-carbaldehyde represents a highly valuable and versatile building block for medicinal chemists and drug discovery professionals. Its unique combination of a thiophene core, a trifluoromethyl group, and a reactive aldehyde functionality provides a powerful platform for the synthesis of novel compounds with a wide range of potential therapeutic applications, including antibacterial, anti-urease, and anticancer activities. A thorough understanding of its synthesis, reactivity, and spectroscopic properties, coupled with stringent adherence to safety protocols, will enable researchers to fully exploit the potential of this privileged scaffold in the quest for new and improved medicines.

References

• Sigma-Aldrich. (2025, June 24). Safety Data Sheet for 4-(Trifluoromethyl)benzenethiol.
• Fisher Scientific. (2021, December 25). Safety Data Sheet for 4-(Trifluoromethyl)thiophenol.
• Khan, K. M., et al. (2013).
• Thermo Fisher Scientific. (2025, September 14). Safety Data Sheet for Thiophene-2-carboxaldehyde.
• CDH Fine Chemical. (n.d.). Material Safety Data Sheet for Thiophene-2-carboxaldehyde.
• Supporting Information for Palladium-Catalyzed Synthesis of Aldehydes from Aryl Halides and tert-Butyl Isocyanide using Form
• Sigma-Aldrich. (n.d.). 5-[4-(trifluoromethyl)phenyl]thiophene-2-carbaldehyde.
• Apollo Scientific. (2023, August 3). Safety Data Sheet for Thiophene-2-carboxaldehyde.
• Abdel-Wahab, B. F., et al. (2021). An effective green one-pot synthesis of some novel 5-(thiophene-2-carbonyl)-6-(trifluoromethyl)pyrano[2,3-c]pyrazoles and 6-(thiophene-2-carbonyl)-7-(trifluoromethyl)pyrano[2,3-d]pyrimidines bearing chromone ring as anticancer agents.
• Ferreira, R. J., et al. (2025, July 18). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 30(14), 4987.
• PubChem. (n.d.). 4-(Trifluoromethyl)thiophene-2-carbaldehyde.
• Singh, R. K., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry.
• Ahmed, S., et al. (2025, January 15). The Significance of Thiophene in Medicine: A Systematic Review of the Literature. Journal of Drug Delivery and Therapeutics, 15(1), 1-10.
• BenchChem. (2025, December).
• Kumar, D., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry.
• Suzhou Allbio Pharm Co., Ltd. (n.d.). 4-PHENYL-5-(TRIFLUOROMETHYL)THIOPHENE-2-CARBALDEHYDE.
• Al-Otaibi, J. S., et al. (2020). Synthesis and characterization of poly thiophene-2-carbaldehyde by hydrochloric acid as catalyst. Kuwait Journal of Science, 47(3).
• ChemScene. (n.d.). 5-(Trifluoromethyl)thiophene-2-carbaldehyde.
• ResearchGate. (n.d.). FT-IR spectra: (a) thiophene-2-carbaldehyde, (b) isonicotinohydrazide, (c) (E)-N'-(thiophen-2-ylmethylene) isonicotinohydrazide.
• ResearchGate. (n.d.). 1 H-NMR spectrum (in CDCl 3 ) of 2'-carbaldehyde-3,4-ethylenedioxythiophene (EDOT-aldehyde).
• BLDpharm. (n.d.). 2-(4-(Trifluoromethyl)phenyl)thiophene.
• Wikipedia. (n.d.). Thiophene-2-carboxaldehyde.
• Stenutz. (n.d.). thiophene-2-carbaldehyde.

Sources

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
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Strategic Utilization of 4-Trifluoromethyl-2-formylthiophene in Medicinal Chemistry

Topic: Content Type: Technical Whitepaper & Experimental Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Introduction: The Fluorine Effect in Heterocyclic Design

In the landscape of modern drug discovery, the strategic incorporation of fluorine atoms is a proven method to modulate physicochemical properties without altering the steric footprint of a molecule significantly. 4-Trifluoromethyl-2-formylthiophene (CAS: 112641-23-3) represents a high-value building block that combines the bioisosteric utility of the thiophene ring with the metabolic stability and lipophilicity enhancement of the trifluoromethyl (

) group.

This guide provides a comprehensive technical analysis of this compound, moving beyond basic datasheet parameters to explore its synthetic utility, reactivity profiles, and safe handling protocols. The focus is on enabling researchers to deploy this scaffold effectively in the synthesis of next-generation therapeutics.

Physicochemical Profile & Datasheet

Compound Identity:

• IUPAC Name: 4-(Trifluoromethyl)thiophene-2-carbaldehyde

• CAS Number: 112641-23-3

• Molecular Formula:

  [1]

• Molecular Weight: 180.15 g/mol [1]

Key Physical Properties:

Property	Value / Description	Experimental Note
Physical State	Pale yellow to amber liquid	Low-melting solid in high purity/cold storage.
Boiling Point	~65-70°C at 1.5 mmHg	Extrapolated from analogous fluorinated thiophenes.
Density	1.42 ± 0.05 g/cm³	High density due to trifluoromethylation.
Solubility	DCM, THF, EtOAc, MeOH	Sparingly soluble in water; hydrolytically stable.
Stability	Air-sensitive (Aldehyde)	Critical: Store under Argon/Nitrogen at 2-8°C.

Electronic Structure & Reactivity Analysis

The placement of the

group at the C4 position creates a unique electronic environment compared to the unsubstituted analog.

• Inductive Effect (-I): The

  group exerts a strong electron-withdrawing effect, reducing the electron density of the thiophene ring. This makes the aldehyde carbonyl carbon more electrophilic than in unsubstituted thiophene-2-carbaldehyde, enhancing reactivity in nucleophilic additions (e.g., reductive amination).

• Regioselectivity: The C5 position (adjacent to the sulfur and meta to the aldehyde) remains the most nucleophilic site for Electrophilic Aromatic Substitution (EAS), though the overall ring is deactivated.

Reactivity Pathway Visualization

Figure 1: Primary reactivity hotspots and transformation pathways for 4-trifluoromethyl-2-formylthiophene.

Synthetic Methodology: The Vilsmeier-Haack Route

While lithiation is a viable route, the Vilsmeier-Haack reaction is preferred for scale-up due to its operational simplicity and avoidance of cryogenic conditions. The starting material is 3-(trifluoromethyl)thiophene .

Regioselectivity Note: Formylation of 3-substituted thiophenes can yield a mixture of the 2-formyl (ortho to substituent) and 5-formyl (meta to substituent) isomers. For 3-trifluoromethylthiophene, the steric bulk and electronic repulsion of the

group favor attack at the C5 position, yielding the desired 2-formyl-4-trifluoromethyl isomer (after renumbering).

Detailed Protocol

Reagents:

• 3-(Trifluoromethyl)thiophene (1.0 equiv)

• Phosphorus Oxychloride (

  , 1.2 equiv)

• Dimethylformamide (DMF, 1.5 equiv)

• 1,2-Dichloroethane (DCE) or Chloroform (Solvent)

Step-by-Step Procedure:

• Vilsmeier Reagent Formation:

  • In a flame-dried 3-neck flask under Argon, charge dry DMF and DCE.

  • Cool to 0°C. Dropwise add

    over 20 minutes. A white precipitate (Vilsmeier salt) may form.

  • Stir at 0°C for 30 minutes.

• Substrate Addition:

  • Add 3-(trifluoromethyl)thiophene dropwise to the Vilsmeier complex at 0°C.

  • Critical Control Point: The reaction is exothermic. Maintain internal temperature <10°C to minimize polymerization byproducts.

• Reaction & Heating:

  • Allow the mixture to warm to Room Temperature (RT).

  • Heat to reflux (80°C) for 4–6 hours. Monitor by TLC (Hexane/EtOAc 9:1). The aldehyde spot will be UV active and stain with DNP (orange).

• Hydrolysis (Quench):

  • Cool to RT. Pour the reaction mixture slowly into crushed ice/sodium acetate solution (buffered quench prevents acid-catalyzed decomposition).

  • Stir vigorously for 1 hour to ensure complete hydrolysis of the iminium intermediate to the aldehyde.

• Workup:

  • Extract with DCM (3x). Wash combined organics with sat.

    and Brine.

  • Dry over

    , filter, and concentrate.

  • Purification: Flash chromatography (SiO2, 0-10% EtOAc in Hexanes).

Synthesis Workflow Diagram

Figure 2: Vilsmeier-Haack formylation workflow targeting the C5 position of the starting material.

Safety Data & Handling (HSE Profile)

GHS Classification:

• Signal Word: WARNING

• H315: Causes skin irritation.[2][3]

• H319: Causes serious eye irritation.[2][3]

• H335: May cause respiratory irritation.[2]

Specific Hazards:

• Aldehyde Oxidation: This compound will slowly oxidize to 4-(trifluoromethyl)thiophene-2-carboxylic acid if exposed to air. This impurity can catalyze further decomposition.

• Fluoride Release: In the event of thermal decomposition (fire), toxic HF and

  gases may be evolved.

PPE & Storage Protocol:

• Respiratory: Use a NIOSH-approved respirator (N95 or organic vapor cartridge) if handling outside a fume hood.

• Storage: Store in a tightly sealed vial under an inert atmosphere (Nitrogen/Argon) at 2–8°C.

• Spill Cleanup: Absorb with inert vermiculite. Do not use combustible materials (sawdust). Neutralize surfaces with dilute bicarbonate solution.

Applications in Drug Discovery[4][5][6]

Scaffold Hopping & Bioisosterism

This thiophene derivative serves as a bioisostere for 3-trifluoromethylbenzaldehyde. The thiophene ring alters the bond angles (approx. 148° vs 120° in benzene), which can optimize binding pocket fit.

Case Study: Reductive Amination

The electron-deficient nature of the aldehyde facilitates rapid Schiff base formation.

• Protocol: Mix aldehyde (1 eq) and amine (1.1 eq) in DCE. Add

  (1.5 eq). Stir at RT for 2h.

• Result: High yields of secondary amines, key intermediates for kinase inhibitors.

References

• PubChem. (n.d.). Compound Summary: 4-(Trifluoromethyl)thiophene-2-carbaldehyde. National Library of Medicine. Retrieved from [Link]

• Léris, G., et al. (2013). Design and Synthesis of Arylthiophene-2-Carbaldehydes via Suzuki-Miyaura Reactions. PMC. Retrieved from [Link]

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• 3. WERCS Studio - Application Error [assets.thermofisher.com]

Comparative Technical Analysis: 4- vs. 5-Trifluoromethyl Thiophene-2-Carbaldehyde

This guide provides an in-depth technical analysis of the structural, electronic, and functional differences between 4-(trifluoromethyl)thiophene-2-carbaldehyde and 5-(trifluoromethyl)thiophene-2-carbaldehyde .

Executive Summary

In medicinal chemistry and materials science, the regioisomerism of trifluoromethyl (

) substituted thiophenes dictates metabolic fate, reactivity, and binding affinity.

• 5-(Trifluoromethyl)thiophene-2-carbaldehyde (5-CF3) is the "para-like" isomer. It is thermodynamically favored, metabolically robust (blocking the reactive

  -position), and exhibits strong electronic conjugation between the and carbonyl groups.

• 4-(Trifluoromethyl)thiophene-2-carbaldehyde (4-CF3) is the "meta-like" isomer. It retains a reactive

  -position (C5), making it a "metabolic soft spot" liable to oxidation. It is structurally distinct, offering different vectors for hydrogen bonding and lipophilic interactions in Structure-Activity Relationship (SAR) studies.

Electronic & Structural Landscape

Regio-Electronic Effects

The thiophene ring allows for significant electronic communication between the sulfur atom and the substituents. The position of the electron-withdrawing

group fundamentally alters the electrophilicity of the aldehyde.

Feature	5-CF3 Isomer (Isomer A)	4-CF3 Isomer (Isomer B)
Substitution Pattern	2,5-disubstituted (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> )	2,4-disubstituted ( )
Electronic Analogy	Para-like (Benzene analog)	Meta-like (Benzene analog)
Hammett Constant ( )	(Strong EWG effect)	(Moderate EWG effect)
Dipole Moment	Linear/Additive (Vectors oppose but reinforce polarity)	Angular (Vectors are offset)
Carbonyl Reactivity	Higher. Strong conjugation pulls density from .	Lower. Inductive effect is weaker due to cross-conjugation.

Structural Visualization

The following diagram illustrates the electronic communication and metabolic vulnerabilities of both isomers.

Caption: Comparative analysis of metabolic stability and electronic effects. The 5-CF3 isomer blocks the critical alpha-oxidation site, whereas the 4-CF3 isomer leaves C5 exposed.

Synthetic Pathways

Accessing these isomers requires distinct strategies due to the directing effects of the thiophene ring.

Synthesis of 5-(Trifluoromethyl)thiophene-2-carbaldehyde

This isomer is synthetically accessible via Lithium-Halogen Exchange followed by formylation.

• Precursor: 2-bromo-5-(trifluoromethyl)thiophene.

• Reagents:

  -Butyllithium ( -BuLi), DMF.

• Mechanism: The bromine at C2 is selectively exchanged due to the stabilization of the resulting anion by the adjacent sulfur and the distal

  group.

Synthesis of 4-(Trifluoromethyl)thiophene-2-carbaldehyde

This isomer is more challenging to synthesize because direct electrophilic substitution on 3-(trifluoromethyl)thiophene typically favors the C5 position (sterically less hindered and electronically activated relative to C2).

• Route: De novo ring construction or careful regioselective bromination.

• Preferred Method: [4+1] Cyclization or functionalization of 4-bromo-2-thiophenecarbaldehyde using trifluoromethylation reagents (e.g., CuCF3).

Metabolic & Medicinal Chemistry Implications[2][3]

The "Metabolic Soft Spot"

In drug discovery, the thiophene ring is often considered a "structural alert" due to the potential for bioactivation.

• Mechanism: Cytochrome P450 (CYP) enzymes typically attack the electron-rich

  -positions (C2 and C5). This leads to the formation of reactive thiophene S-oxides or epoxides , which can cause hepatotoxicity via covalent binding to proteins.

• 5-CF3 Advantage: By placing the

  group at C5 and the aldehyde (or its derivative) at C2, both -positions are blocked. This steric and electronic blockade significantly enhances metabolic stability ( ).

• 4-CF3 Risk: The C5 position remains a hydrogen (

  ). This site is highly prone to oxidation. Unless C5 is substituted in a subsequent step, the 4-CF3 scaffold is likely to have high intrinsic clearance ( ) and potential toxicity.

Lipophilicity and Binding

• LogP: Both isomers increase lipophilicity compared to the non-fluorinated parent, aiding membrane permeability.

• Bioisosterism: The 4-CF3 isomer is often used as a bioisostere for a meta-chlorophenyl group, whereas the 5-CF3 isomer mimics a para-chlorophenyl group.

Experimental Protocols

Protocol A: Assessment of Metabolic Stability (Microsomal Assay)

Objective: Determine the intrinsic clearance difference between the two isomers.

• Preparation: Prepare 10 mM stock solutions of both aldehydes in DMSO.

• Incubation:

  • Mix test compound (1 µM final) with pooled human liver microsomes (0.5 mg/mL protein) in phosphate buffer (pH 7.4).

  • Pre-incubate at 37°C for 5 minutes.

  • Initiate reaction by adding NADPH (1 mM).

• Sampling: Aliquot samples at 0, 5, 15, 30, and 60 minutes.

• Quenching: Add ice-cold acetonitrile containing internal standard (e.g., Tolbutamide) to stop the reaction.

• Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. The slope

  determines .

  • Expectation: 5-CF3 isomer shows

    min stability; 4-CF3 isomer shows rapid degradation ( min) if C5 is unprotected.

Protocol B: General Suzuki-Miyaura Coupling (Derivatization)

Objective: Functionalize the aldehyde for SAR libraries.

• Reagents: Aldehyde (1.0 eq), Arylboronic acid (1.2 eq),

  (0.05 eq), (2.0 eq).

• Solvent: 1,4-Dioxane/Water (4:1).

• Procedure:

  • Degas solvents with nitrogen for 15 minutes.

  • Combine reagents in a sealed vial.

  • Heat to 90°C for 12 hours.

  • Monitor via TLC (Hexane/EtOAc).

• Workup: Dilute with water, extract with DCM, dry over

  , and purify via flash chromatography.

Summary Data Table

Property	4-(Trifluoromethyl)thiophene-2-CHO	5-(Trifluoromethyl)thiophene-2-CHO
CAS Number	1367866-60-1	901767-00-8
Metabolic Risk	High (C5 exposed)	Low (C5 blocked)
Electronic Effect	Inductive (Weak)	Conjugative + Inductive (Strong)
Synthetic Access	Difficult (Requires specific precursors)	Routine (Lithiation of 2-Br-5-CF3-thiophene)
Primary Use	Meta-phenyl bioisostere	Para-phenyl bioisostere / Metabolic blocker

References

• National Institutes of Health (PMC). Design and Synthesis of Arylthiophene-2-Carbaldehydes via Suzuki-Miyaura Reactions. Available at: [Link]

• Organic Syntheses. 2-Thiophenecarboxaldehyde (General Thiophene Aldehyde Synthesis). Org. Synth. 1951, 31, 108. Available at: [Link]

• Beilstein Journal of Organic Chemistry. Fluorine-containing substituents: metabolism of the α,α-difluoroethyl thioether motif. Available at: [Link]

An In-depth Technical Guide to the Boiling and Melting Points of Fluorinated Thiophene Carbaldehydes

For Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate physicochemical properties and enhance biological activity.[1][2][3] Among the vast landscape of fluorinated heterocycles, fluorinated thiophene carbaldehydes represent a class of compounds with significant potential as versatile building blocks in the synthesis of novel therapeutics and functional materials.[1] Understanding the fundamental physical properties of these compounds, such as their boiling and melting points, is paramount for their effective purification, handling, and application in synthetic workflows. This in-depth technical guide provides a comprehensive analysis of the boiling and melting points of fluorinated thiophene carbaldehydes, grounded in an understanding of the underlying principles of intermolecular forces and molecular packing.

The Significance of Fluorine in Thiophene-Based Scaffolds

Thiophene and its derivatives are privileged scaffolds in medicinal chemistry due to their bioisosteric relationship with benzene and their ability to engage in a variety of intermolecular interactions. The strategic incorporation of fluorine atoms onto the thiophene ring can profoundly influence a molecule's conformational preferences, metabolic stability, lipophilicity, and binding affinity to biological targets.[1][2] The strong C-F bond, the high electronegativity of fluorine, and its minimal steric hindrance contribute to these effects.[2][3]

The carbaldehyde functional group, a potent hydrogen bond acceptor and a versatile synthetic handle, further enhances the utility of these fluorinated thiophenes. The interplay between the electron-withdrawing nature of both the fluorine and the carbaldehyde substituents can significantly alter the electronic properties of the thiophene ring, impacting its reactivity and intermolecular interactions.

Understanding the Physicochemical Drivers of Boiling and Melting Points

The boiling and melting points of a compound are dictated by the strength of the intermolecular forces between its molecules in the liquid and solid states, respectively. For fluorinated thiophene carbaldehydes, the key intermolecular interactions at play are:

• Dipole-Dipole Interactions: The high electronegativity of fluorine and oxygen atoms creates significant bond dipoles (C-F, C=O). The vector sum of these bond dipoles results in a net molecular dipole moment. Stronger dipole-dipole interactions lead to higher boiling and melting points. The relative orientation of the carbaldehyde group and the fluorine substituents on the thiophene ring will have a decisive impact on the overall molecular dipole.

• Van der Waals Forces (London Dispersion Forces): These forces, arising from temporary fluctuations in electron density, increase with the size and surface area of the molecule. While fluorine is a relatively small atom, the overall molecular weight increases with fluorination, which can contribute to stronger van der Waals forces.

• Crystal Packing and Molecular Symmetry: The melting point is particularly sensitive to how efficiently molecules pack into a crystal lattice. Symmetrical molecules often pack more efficiently, leading to stronger intermolecular interactions in the solid state and, consequently, higher melting points. Fluorination can disrupt or alter the preferred crystal packing motifs, such as the herringbone packing common in aromatic compounds, sometimes leading to columnar stacks with enhanced π-π overlap.[4]

The substitution of hydrogen with fluorine can have complex and sometimes counterintuitive effects. For instance, the introduction of fluorine can alter the electrostatic potential of the aromatic ring, potentially changing the nature of intermolecular interactions from traditional π-stacking to other arrangements.[5]

Data on Boiling and Melting Points of Thiophene Carbaldehydes and their Fluorinated Derivatives

Obtaining consistent, experimentally determined boiling and melting point data for a wide range of fluorinated thiophene carbaldehydes is challenging due to the limited commercial availability and published characterization of many of these compounds. The following table summarizes available data for the parent compounds and provides a foundation for understanding the anticipated effects of fluorination.

Compound Name	Structure	Boiling Point (°C)	Melting Point (°C)
2-Thiophenecarboxaldehyde	198[6][7][8][9][10]	<10[6]
3-Thiophenecarboxaldehyde	194-196[11][12][13]	Not readily available
5-Fluoro-2-thiophenecarbaldehyde	Data not readily available	Data not readily available
3-Fluoro-2-thiophenecarbaldehyde	Data not readily available	Data not readily available

Note: The boiling points are reported at standard atmospheric pressure (760 mmHg) unless otherwise specified. Data for many fluorinated derivatives are not consistently reported in publicly available literature.

Causality of Fluorination on Physical Properties: A Senior Scientist's Perspective

Based on the foundational principles of intermolecular forces and the known effects of fluorination on aromatic systems, we can predict the trends in boiling and melting points for fluorinated thiophene carbaldehydes.

Impact on Boiling Point

The boiling point is primarily a reflection of the strength of intermolecular forces in the liquid state.

• Effect of Fluorine Position: The position of the fluorine atom relative to the carbaldehyde group is critical. When the C-F and C=O bond dipoles are oriented in a way that enhances the overall molecular dipole moment, stronger dipole-dipole interactions will lead to a higher boiling point. Conversely, if the dipoles oppose each other, the net dipole moment may decrease, potentially lowering the boiling point compared to other isomers.

• Effect of Multiple Fluorine Substitutions: Increasing the number of fluorine substituents will increase the molecular weight, leading to stronger van der Waals forces and generally a higher boiling point. However, the cumulative effect on the molecular dipole will also be significant. For example, a symmetrically substituted difluoro- or tetrafluorothiophene carbaldehyde might have a smaller net dipole moment than a monofluorinated analogue, which could counteract the effect of the increased molecular weight.

The following diagram illustrates the interplay of factors influencing the boiling point.

Factors influencing the boiling point of fluorinated thiophene carbaldehydes.

Impact on Melting Point

The melting point is more complex as it depends on both intermolecular forces and the efficiency of crystal lattice packing.

• Symmetry and Packing: Symmetrical molecules tend to pack more efficiently in a crystal lattice, resulting in a higher melting point. The introduction of a single fluorine atom can disrupt the symmetry of the parent molecule, potentially leading to less efficient packing and a lower melting point. However, the introduction of multiple fluorine atoms in a symmetrical pattern could restore high symmetry and lead to a significant increase in the melting point.

• Fluorine-Induced Packing Motifs: As mentioned earlier, fluorination can alter crystal packing from the typical herringbone structure to π-stacked arrangements.[4] These changes in packing can have a profound impact on the melting point, which is not always predictable without experimental crystallographic data. The presence of organic fluorine can sometimes lead to positional disorder in the crystal lattice, which can also affect the melting point.[14]

This logical relationship is depicted in the diagram below.

Key determinants of the melting point in fluorinated thiophene carbaldehydes.

Experimental Protocols for Boiling and Melting Point Determination

To ensure the generation of reliable and reproducible data, standardized methods for determining boiling and melting points are essential. The following protocols are based on established laboratory techniques.

Melting Point Determination (Capillary Method)

This method is a widely accepted standard for determining the melting point of a solid crystalline compound.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Spatula

• Mortar and pestle (if the sample is not a fine powder)

Procedure:

• Sample Preparation: Ensure the sample is completely dry and finely powdered. If necessary, gently grind the crystals in a mortar and pestle.

• Loading the Capillary Tube: Invert the open end of a capillary tube into the powdered sample. A small amount of the sample will enter the tube. Tap the sealed end of the tube gently on a hard surface to pack the sample down. Repeat until a column of 2-3 mm of packed sample is at the bottom of the tube.

• Measurement:

  • Place the loaded capillary tube into the heating block of the melting point apparatus.

  • Set the apparatus to heat at a rapid rate until the temperature is about 15-20°C below the expected melting point.

  • Decrease the heating rate to 1-2°C per minute to allow for accurate observation.

  • Record the temperature at which the first drop of liquid appears (the onset of melting).

  • Record the temperature at which the last crystal melts (the completion of melting). The melting point is reported as this range.

• Self-Validation: A pure compound should have a sharp melting range (typically ≤ 1°C). A broad melting range is indicative of impurities. To confirm the identity of a compound, a mixed melting point determination can be performed. An intimate mixture of the sample and an authentic standard should show no depression or broadening of the melting point.

Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a convenient and accurate technique for determining the boiling point of a small quantity of liquid.

Apparatus:

• Thiele tube

• Thermometer

• Small test tube (e.g., 10 x 75 mm)

• Capillary tube (sealed at one end)

• Rubber band or wire to attach the test tube to the thermometer

• Heating source (Bunsen burner or heating mantle)

• Heat-transfer fluid (mineral oil or silicone oil)

Procedure:

• Assembly:

  • Add 1-2 mL of the liquid sample to the small test tube.

  • Place the capillary tube, sealed end up, into the test tube.

  • Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb.

  • Clamp the Thiele tube to a ring stand and carefully insert the thermometer and test tube assembly, ensuring the heat-transfer fluid is above the side arm of the Thiele tube. The rubber band should remain above the oil level.

• Heating:

  • Gently heat the side arm of the Thiele tube with a slow, even flame or a heating mantle. The convection currents in the oil will ensure uniform heating.

  • As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

  • Continue heating until a continuous and rapid stream of bubbles is observed.

• Measurement:

  • Remove the heat source and allow the apparatus to cool slowly.

  • The stream of bubbles will slow down and eventually stop.

  • The boiling point is the temperature at which the liquid just begins to be drawn back into the capillary tube. Record this temperature.

• Self-Validation: The boiling point of a pure liquid should be sharp. If the liquid boils over a wide range, it is likely impure and may require purification by distillation. The barometric pressure should be recorded as the boiling point is pressure-dependent.

The following workflow diagram outlines the process for experimental determination of these physical properties.

Experimental workflow for determining melting and boiling points.

Conclusion

The boiling and melting points of fluorinated thiophene carbaldehydes are critical parameters that govern their behavior in chemical processes. While comprehensive experimental data for this class of compounds remains somewhat limited, a thorough understanding of the interplay between molecular structure, intermolecular forces, and crystal packing allows for rational predictions of their physical properties. The strategic placement of fluorine substituents can be used to fine-tune these properties, a concept of immense value in the design of new pharmaceuticals and advanced materials. The standardized experimental protocols outlined in this guide provide a framework for the accurate and reliable determination of these essential physicochemical constants, ensuring the integrity and reproducibility of research and development efforts in this exciting field of medicinal chemistry.

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Protocols & Analytical Methods

The Trifluoromethyl Thiophene Moiety: A Modern Bioisostere for Enhanced Drug Properties

Introduction: Beyond Classical Bioisosterism

In the landscape of modern drug discovery, the strategic modification of lead compounds to optimize their pharmacological profile is a cornerstone of success. Bioisosterism, the replacement of a functional group with another that retains similar biological activity, has evolved from a simple concept of atomic substitution to a sophisticated strategy for fine-tuning the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of a drug candidate.[1][2] While classic bioisosteres like the phenyl and thiophene rings share similarities in size and electronics, the introduction of fluorine-containing substituents has opened new avenues for property modulation.[3][4] This application note details the use of the trifluoromethyl (CF3) thiophene moiety as a powerful, non-classical bioisostere to address common challenges in drug development, including metabolic instability and suboptimal physicochemical properties.

The trifluoromethyl group is a key player in medicinal chemistry, known for enhancing metabolic stability, lipophilicity, and binding affinity through its unique electronic and steric properties.[5][6] When appended to a thiophene ring, a well-established phenyl bioisostere, the resulting trifluoromethyl thiophene scaffold offers a unique combination of attributes that can be strategically employed to overcome specific drug design hurdles.[4] This guide will provide a comprehensive overview of the rationale, synthetic strategies, and practical applications of this versatile moiety.

Core Concepts: The Physicochemical Impact of the Trifluoromethyl Thiophene Group

The decision to employ a trifluoromethyl thiophene bioisostere is driven by its ability to predictably alter key molecular properties. Understanding these shifts is crucial for its rational application.

1. Lipophilicity and Permeability: The trifluoromethyl group is strongly lipophilic, with a Hansch-Fujita π value of approximately +0.88.[5] Its incorporation onto a thiophene ring significantly increases the overall lipophilicity of the parent molecule. This can be a double-edged sword: while enhanced lipophilicity can improve membrane permeability and cell penetration, excessive lipophilicity can lead to poor solubility, increased plasma protein binding, and non-specific toxicity.[6][7] Therefore, the position of the CF3 group on the thiophene ring and the overall topology of the molecule must be carefully considered.

2. Metabolic Stability: A primary driver for using the CF3 group is to block metabolic "soft spots." The carbon-fluorine bond is exceptionally strong (bond dissociation energy of ~485 kJ/mol), making the trifluoromethyl group highly resistant to oxidative metabolism by Cytochrome P450 (CYP) enzymes.[6] Thiophene rings themselves can be susceptible to CYP-mediated S-oxidation or epoxidation, which can lead to reactive metabolites.[8][9][10] The strong electron-withdrawing nature of the CF3 group deactivates the thiophene ring towards oxidation, thereby enhancing the metabolic stability of the entire moiety and potentially reducing the risk of bioactivation-related toxicity.[11][12]

3. Electronic Effects and Target Interactions: The trifluoromethyl group is a potent electron-withdrawing group due to the high electronegativity of fluorine atoms. This significantly alters the electronic distribution of the thiophene ring, lowering the pKa of nearby acidic protons or basic nitrogen atoms.[13] This modulation of acidity/basicity can have profound effects on drug-target interactions, solubility at physiological pH, and off-target activity. Furthermore, the CF3 group can participate in non-covalent interactions such as dipole-dipole interactions and, in some contexts, halogen bonding, which can enhance binding affinity to the target protein.

The following diagram illustrates the conceptual shift in properties when replacing a phenyl group with a trifluoromethyl thiophene.

Caption: Bioisosteric replacement workflow.

Synthetic Protocols and Methodologies

The synthesis of trifluoromethyl-substituted thiophenes can be approached in two primary ways: direct trifluoromethylation of a pre-existing thiophene ring or construction of the thiophene ring from a trifluoromethyl-containing precursor. The choice of method depends on the desired substitution pattern, available starting materials, and functional group tolerance.

Protocol 1: Direct C-H Trifluoromethylation of Thiophenes (Radical Approach)

This protocol is suitable for the late-stage introduction of a CF3 group onto a thiophene-containing intermediate. It leverages radical trifluoromethylating reagents that can selectively functionalize C-H bonds.

Rationale: Radical C-H functionalization avoids the need for pre-functionalized thiophenes (e.g., halo- or boronic acid-substituted), offering a more atom-economical and potentially shorter synthetic route. Reagents like sodium trifluoromethanesulfinate (Langlois' reagent) or zinc(II) bis(trifluoromethanesulfinate) (Baran's reagent) are often used in conjunction with an oxidant.[14][15]

Step-by-Step Methodology:

• Reagent Preparation: In a clean, dry flask equipped with a magnetic stir bar, dissolve the thiophene substrate (1.0 equiv.) in a suitable solvent (e.g., a mixture of acetonitrile and water, or DMSO).

• Addition of Trifluoromethylating Agent: Add sodium trifluoromethanesulfinate (CF3SO2Na, 3.0 equiv.) to the solution.[14]

• Initiation: Add an oxidant, such as tert-butyl hydroperoxide (5.0 equiv.), dropwise to the stirring solution at room temperature.[14] The reaction is often exothermic and may require cooling.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 3-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate) three times.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired trifluoromethyl thiophene derivative.

Caption: Workflow for direct C-H trifluoromethylation.

Protocol 2: Thiophene Ring Construction via Cyclization

This approach is ideal when a specific isomer is required or when the substrate is not amenable to direct trifluoromethylation. It involves the cyclization of a linear precursor already containing the CF3 group.

Rationale: Building the ring provides absolute control over the regiochemistry of the CF3 substituent. A common method is the Gewald reaction or variations involving the condensation of a trifluoromethyl ketone with an active methylene nitrile in the presence of sulfur and a base.[4]

Step-by-Step Methodology (Conceptual Outline):

• Precursor Synthesis: Synthesize or procure a suitable α-trifluoromethyl ketone.

• Condensation: In a reaction vessel, combine the trifluoromethyl ketone (1.0 equiv.), an active methylene compound such as malononitrile (1.0 equiv.), and elemental sulfur (1.1 equiv.) in a solvent like ethanol or DMF.

• Base Addition: Add a base, such as morpholine or triethylamine (catalytic to 2.0 equiv.), to the mixture.

• Heating: Heat the reaction mixture, typically between 50-80 °C, for several hours until the reaction is complete as monitored by TLC or LC-MS.

• Work-up: Cool the reaction mixture and pour it into ice-water. If a precipitate forms, collect it by filtration. Otherwise, extract the product with an organic solvent.

• Purification: Wash the crude product or organic extracts, dry, and concentrate. Purify the resulting substituted 2-amino-3-cyano-trifluoromethylthiophene by recrystallization or column chromatography.

Case Study: Trifluoromethyl Thiophene as a Phenyl Bioisostere in Kinase Inhibitors

Background: A lead compound in a kinase inhibitor program, containing a terminal phenyl ring, exhibited potent activity but suffered from rapid metabolic degradation via para-hydroxylation of the phenyl ring. This led to poor in vivo exposure and limited efficacy.

Strategy: To address the metabolic liability, a bioisosteric replacement of the phenyl ring with a 5-trifluoromethylthiophen-2-yl group was proposed. The rationale was twofold: 1) the thiophene would mimic the steric and electronic properties of the phenyl ring, and 2) the CF3 group at the 5-position would block the site of metabolic oxidation and deactivate the ring.

Results: The synthesized analog was evaluated alongside the parent compound. The data are summarized below.

Compound	Target Moiety	Kinase IC50 (nM)	Human Liver Microsomal Stability (t½, min)	CLogP
Parent	Phenyl	15	8	3.2
Analog 1	5-CF3-Thiophen-2-yl	22	>120	4.1

Analysis:

• Activity: The trifluoromethyl thiophene analog (Analog 1) retained potent inhibitory activity, with only a marginal decrease in IC50, confirming its viability as a bioisostere for the phenyl ring in this context.

• Metabolic Stability: A dramatic improvement in metabolic stability was observed. The half-life in human liver microsomes increased from 8 minutes for the parent compound to over 120 minutes for Analog 1, demonstrating successful blocking of the metabolic hotspot.[7]

• Lipophilicity: As expected, the CLogP increased by approximately one unit, consistent with the addition of the trifluoromethyl group.[13] This increase did not negatively impact other properties, such as solubility, in this particular case but is a critical parameter to monitor.

This case study exemplifies the successful application of the trifluoromethyl thiophene moiety to solve a common drug discovery problem, transforming a potent but metabolically labile compound into a viable candidate for further development.

Conclusion and Future Perspectives

The trifluoromethyl thiophene moiety is a valuable tool in the medicinal chemist's toolbox. Its strategic application as a bioisostere for phenyl rings and other aromatic systems can significantly enhance the metabolic stability and modulate the physicochemical properties of drug candidates.[16][17] By understanding the fundamental principles behind its effects on lipophilicity, electronics, and metabolism, researchers can rationally design and synthesize improved therapeutic agents. The synthetic accessibility of these scaffolds, through both direct functionalization and de novo ring construction, ensures their broad applicability in drug discovery programs. As our understanding of fluorine chemistry continues to grow, the strategic use of moieties like trifluoromethyl thiophene will undoubtedly play an increasingly important role in the development of the next generation of medicines.

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Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(Trifluoromethyl)thiophene-2-carbaldehyde

Welcome to the technical support center for the synthesis of 4-(Trifluoromethyl)thiophene-2-carbaldehyde. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental issues. This document provides in-depth, experience-based insights and validated protocols to ensure the successful and efficient production of this valuable intermediate.

Frequently Asked Questions (FAQs)

This section addresses common preliminary questions regarding the synthesis of 4-(Trifluoromethyl)thiophene-2-carbaldehyde.

Q1: What are the primary synthetic routes to 4-(Trifluoromethyl)thiophene-2-carbaldehyde?

There are two predominant methods for the formylation of the precursor, 3-(trifluoromethyl)thiophene:

• Directed ortho-Metalation (DoM) followed by Formylation: This is often the most effective method. It involves the deprotonation of 3-(trifluoromethyl)thiophene at the C2 position using a strong organolithium base, such as n-butyllithium (n-BuLi), followed by quenching the resulting lithiated species with an electrophilic formylating agent like N,N-dimethylformamide (DMF).[1][2] This method's success hinges on precise temperature control and strictly anhydrous conditions.[3]

• Vilsmeier-Haack Reaction: This is a classic method for formylating electron-rich aromatic and heterocyclic compounds.[4][5] It involves treating 3-(trifluoromethyl)thiophene with a Vilsmeier reagent, which is typically generated in situ from DMF and an activating agent like phosphorus oxychloride (POCl₃) or oxalyl chloride.[6][7] While effective for many thiophenes, its regioselectivity can be a concern with substituted thiophenes.[2]

Q2: Which synthetic route generally offers the best yield and regioselectivity?

The Directed ortho-Metalation (DoM) route using n-BuLi is generally superior for this specific transformation. The trifluoromethyl group at the 3-position is an electron-withdrawing group, which increases the acidity of the adjacent C2 proton, facilitating regioselective deprotonation. This leads to the preferential formation of the desired 2-carbaldehyde isomer over the 5-carbaldehyde isomer. The Vilsmeier-Haack reaction is less selective as the bulky Vilsmeier reagent may face steric hindrance at the C2 position, potentially leading to a mixture of isomers.[2]

Q3: What are the critical safety precautions for this synthesis?

• n-Butyllithium (n-BuLi): This reagent is highly pyrophoric and will ignite spontaneously upon contact with air or moisture.[8] It must be handled under a dry, inert atmosphere (e.g., Argon or Nitrogen) using syringe techniques. It also reacts violently with water and protic solvents.[8]

• Anhydrous Solvents: Tetrahydrofuran (THF), commonly used in DoM, can be deprotonated by n-BuLi at temperatures above -60 °C, leading to ring-opening and consumption of the reagent.[8][9] Therefore, reactions must be conducted at very low temperatures (typically -78 °C).

• Phosphorus Oxychloride (POCl₃): This reagent is highly corrosive and reacts violently with water. It should be handled in a fume hood with appropriate personal protective equipment (PPE).

• Quenching: The quenching of organolithium reactions is highly exothermic. The quenching solution (e.g., saturated aqueous NH₄Cl) must be added slowly to the reaction mixture at low temperatures to control the reaction rate.

Q4: How can I confirm the identity and purity of my final product?

Standard analytical techniques should be employed:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR will show a characteristic aldehyde proton singlet (typically ~9.8-10.0 ppm) and distinct doublets for the thiophene ring protons. ¹⁹F NMR will show a singlet for the CF₃ group.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is excellent for assessing purity and confirming the molecular weight of the product.

• Infrared (IR) Spectroscopy: Look for a strong carbonyl (C=O) stretch around 1670-1690 cm⁻¹.

Troubleshooting Guide

This section is formatted to address specific problems you might encounter during the synthesis, their probable causes, and actionable solutions.

Problem 1: Low or No Product Yield

This is the most common issue, particularly with the Directed ortho-Metalation (DoM) route.

Probable Cause	Recommended Solution & Rationale
Inactive n-BuLi Reagent	Solution: Titrate the n-BuLi solution immediately before use. Rationale: n-BuLi degrades over time, especially with improper storage or repeated access. Titration (e.g., with diphenylacetic acid) provides the exact molarity, ensuring accurate stoichiometry.[9]
Presence of Moisture or Air	Solution: Ensure all glassware is oven- or flame-dried and cooled under an inert atmosphere. Use anhydrous solvents and freshly distilled starting materials. Maintain a positive pressure of Argon or Nitrogen throughout the experiment. Rationale: n-BuLi is rapidly quenched by water and oxygen.[9] Even trace amounts of moisture will consume the reagent and prevent the desired lithiation.
Incorrect Reaction Temperature	Solution: Maintain a strict temperature of -78 °C (dry ice/acetone bath) during the addition of n-BuLi and DMF.[3] Rationale: At higher temperatures, n-BuLi can react with the THF solvent.[8] Furthermore, side reactions, such as lithiation at the C5 position, become more probable, reducing the yield of the desired isomer.
Inefficient Quenching	Solution: Add DMF slowly and ensure it is anhydrous. After addition, allow the reaction to stir at -78 °C before slowly warming to room temperature. Rationale: A rapid, localized addition of DMF can lead to side reactions. Maintaining a low temperature during the quench ensures the lithiated intermediate is stable and reacts cleanly with the electrophile.

Problem 2: Formation of Isomeric Byproducts

The primary byproduct is typically 3-(Trifluoromethyl)thiophene-5-carbaldehyde.

Probable Cause	Recommended Solution & Rationale
High Reaction Temperature	Solution: Perform the lithiation step at -78 °C. Rationale: While the C2 position is kinetically favored for deprotonation due to the inductive effect of the CF₃ group, higher temperatures can provide enough energy to overcome this barrier and allow for deprotonation at the thermodynamically stable C5 position, leading to a mixture of isomers.
Prolonged Reaction Time at Elevated Temperature	Solution: Once the electrophile (DMF) has been added, do not let the reaction stir for excessively long periods at room temperature before workup. Rationale: Prolonged reaction times, especially after warming, can lead to equilibration or decomposition pathways that may favor the formation of undesired products.

Problem 3: Difficult Purification

The product is an oil, which can sometimes be challenging to separate from starting material or nonpolar byproducts.

Probable Cause	Recommended Solution & Rationale
Co-elution of Impurities	Solution: Use flash column chromatography on silica gel with a low-polarity eluent system, such as a gradient of ethyl acetate in hexanes (e.g., starting from 2% and gradually increasing to 10% ethyl acetate). Rationale: The aldehyde product is more polar than the starting material (3-(trifluoromethyl)thiophene) and nonpolar byproducts like butane. A shallow solvent gradient will provide better separation.
Thermal Decomposition	Solution: If distillation is used for purification, perform it under high vacuum to keep the boiling temperature as low as possible. Rationale: Thiophene aldehydes can be sensitive to high temperatures and may polymerize or decompose, leading to lower recovery and a discolored product.

Visual Troubleshooting Workflow

The following diagram outlines a decision-making process for troubleshooting a low-yield reaction.

Caption: Decision tree for diagnosing low-yield synthesis outcomes.

Validated Experimental Protocols

Protocol 1: Synthesis via Directed ortho-Metalation (DoM)

This protocol is optimized for a laboratory scale and prioritizes yield and purity.

Reaction Scheme:

Caption: Synthesis of the target compound via DoM.

Reagents & Conditions Summary:

Reagent	Molar Eq.	Purpose	Critical Notes
3-(Trifluoromethyl)thiophene	1.0	Starting Material	Must be anhydrous and pure.
n-Butyllithium (n-BuLi)	1.1	Lithiating Agent	Molarity must be confirmed by titration.[9]
N,N-Dimethylformamide (DMF)	1.2	Formylating Agent	Must be anhydrous.
Anhydrous THF	-	Solvent	Should be freshly distilled from a drying agent (e.g., Na/benzophenone).
Saturated aq. NH₄Cl	-	Quenching Agent	Used for safe workup.
Temperature	-78 °C	Reaction Temp.	Critical for selectivity and preventing side reactions.[3][8]
Atmosphere	Inert (Ar/N₂)	Reaction Environment	Prevents degradation of organolithium species.

Step-by-Step Procedure:

• Setup: Flame-dry a three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a nitrogen/argon inlet. Allow the flask to cool to room temperature under a positive flow of inert gas.

• Reagent Addition: Add 3-(trifluoromethyl)thiophene (1.0 eq) to the flask via syringe, followed by anhydrous THF to achieve a concentration of ~0.3 M.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. Stir for 15 minutes to ensure thermal equilibrium.

• Lithiation: Slowly add n-butyllithium (1.1 eq, solution in hexanes) dropwise via syringe over 20 minutes. Ensure the internal temperature does not exceed -70 °C. A color change (often to yellow or orange) may be observed. Stir the mixture at -78 °C for 45 minutes.

• Formylation: Add anhydrous DMF (1.2 eq) dropwise to the reaction mixture, again maintaining the temperature at -78 °C. After the addition is complete, stir at -78 °C for an additional hour.

• Warming & Workup: Remove the cooling bath and allow the reaction to warm slowly to room temperature. Stir for an additional 2 hours.

• Quenching: Cool the flask in an ice-water bath. Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether or ethyl acetate (3 x volumes).

• Washing & Drying: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the resulting crude oil by flash column chromatography on silica gel (eluting with a gradient of 2-10% ethyl acetate in hexanes) to yield the product as a pale yellow oil.

References

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Bailey, W. F., et al. (2009). Optimization of Organolithium Reactions. Organic Process Research & Development, 13(2), 144–151.

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Patil, S. A., et al. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Chemistry.
• Reddit. (2023). Vilsmeier-Haack. r/OrganicChemistry.

• Organic Chemistry Portal. (n.d.). Formylation - Common Conditions. Retrieved from [Link]

• Guillon, J., et al. (2000). Regioselective Electrophilic Formylation — 3-Substituted Thiophenes as a Case Study.

• ResearchGate. (n.d.). Synthesis of trifluoromethylated thiophene derivatives. Retrieved from [Link]

• Wikipedia. (n.d.). n-Butyllithium. Retrieved from [Link]

• Myers, A. (n.d.). Organolithium Reagents. Harvard University.
• van der Merwe, T. L. (2018). Reaction mechanism of solvated n-BuLi with thiophene in THF: A theoretical and spectroscopic study. University of Pretoria.

• ResearchGate. (n.d.). Optimization of the ortho-lithiation of 3a. Retrieved from [Link]

• Alichem. (n.d.). 4-(TRIFLUOROMETHYL)THIOPHENE-2-CARBALDEHYDE. Retrieved from [Link]

• Semantic Scholar. (2016).

• Organic Syntheses. (n.d.). 2-thenaldehyde. Retrieved from [Link]

• Google Patents. (2014). CN103601715A - Separation and purification method of 2-(4-fluorophenyl) thiophene.
• Al-Amiery, A. A., et al. (2023).

• Organic Chemistry Portal. (n.d.). Thiophene synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Thiophene-2-carboxaldehyde. Retrieved from [Link]

• Merchant, K. J., et al. (2021). Aryl Sulfonium Salts for Site‐Selective Late‐Stage Trifluoromethylation.
• TCI Chemicals. (n.d.).
• Ibrahim, S. R. M., et al. (2016). Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities. Phytochemistry Reviews, 15(2), 197-220.
• Chapman, T. M., et al. (2023). Optimization of 3-aminotetrahydrothiophene 1,1-dioxides with improved potency and efficacy as non-electrophilic antioxidant response element (ARE) activators. Bioorganic & Medicinal Chemistry Letters, 89, 129306.

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• 8. n-Butyllithium - Wikipedia [en.wikipedia.org]
• 9. people.uniurb.it [people.uniurb.it]

Technical Support Center: Purification of Fluorinated Thiophene Aldehydes

Welcome to the technical support guide for the purification of fluorinated thiophene aldehydes. These compounds are critical building blocks in materials science and pharmaceutical development, but their unique electronic properties, conferred by the fluorine substituents, can present specific challenges during purification.[1][2] This guide provides field-proven insights and detailed protocols to help you navigate these challenges effectively, ensuring the high purity required for successful downstream applications.[1]

Purification Strategy Selection

The choice of purification method is dictated by the physical properties of your target aldehyde, its thermal stability, and the nature of the impurities. The following decision tree provides a logical workflow for selecting the most appropriate primary purification technique.

Caption: Logical workflow for selecting a primary purification method.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude fluorinated thiophene aldehydes?

A1: Impurities are typically route-dependent, but common classes include:

• Unreacted Starting Materials: Such as the corresponding brominated or lithiated thiophene.

• Isomeric Byproducts: Regioselective fluorination or formylation of thiophenes can be challenging, potentially leading to mixtures of isomers.[3]

• Oxidation Products: The aldehyde group is susceptible to air oxidation, forming the corresponding fluorinated thiophenecarboxylic acid. This is often a primary cause of product degradation.[4]

• Polymerization Products: Electron-withdrawing fluorine atoms can increase the electrophilicity of the aldehyde, making some derivatives prone to polymerization, appearing as a viscous oil or intractable solid.[4]

• Hydrolysis Products: If organometallic intermediates are used, incomplete quenching can lead to protonated (des-formyl) thiophene impurities.

Q2: My purified aldehyde is a clear oil, but it turned yellow/brown and viscous after a few days. What happened?

A2: This strongly suggests a combination of oxidation and/or polymerization. The aldehyde group can oxidize to a carboxylic acid, and color formation is common.[4] The increase in viscosity points towards polymerization.[4] To mitigate this, always store purified fluorinated aldehydes under an inert atmosphere (Nitrogen or Argon), in a cool, dark place, preferably refrigerated.[4]

Q3: My crude product is a non-distillable solid/goo. Can I recover the aldehyde?

A3: If this is due to polymerization, you may be able to recover the monomer. This process, often called "cracking," involves carefully heating the polymer under a high vacuum. The volatile aldehyde monomer will distill, leaving the non-volatile polymer behind. It is critical to collect the distilled monomer in a receiver cooled with an ice bath or dry ice/acetone bath to prevent re-polymerization.[4] Following this, immediately add a radical inhibitor (like BHT, ~100-200 ppm) if compatible with your next steps.

Q4: How do I assess the purity of my final product?

A4: A multi-technique approach is recommended for a comprehensive purity assessment.[5]

• GC-MS (Gas Chromatography-Mass Spectrometry): Excellent for identifying volatile impurities like residual solvents and certain by-products.[5]

• HPLC (High-Performance Liquid Chromatography): A high-resolution technique suitable for non-volatile and thermally stable derivatives and their process-related impurities.[5]

• NMR (Nuclear Magnetic Resonance) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for structural confirmation and can reveal subtle isomeric impurities. Quantitative NMR (qNMR) can provide a highly accurate absolute purity value.[5]

Troubleshooting Guides

Column Chromatography

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Separation / Overlapping Spots	- Inappropriate solvent system (eluent is too polar).- Column was overloaded with crude material.	- Decrease the polarity of the eluent. Use TLC to find a solvent system where the target compound has an Rf of ~0.2-0.3.- Reduce the amount of material loaded onto the column. A general rule is 1g of crude per 20-50g of silica gel.
Product Tailing / Streaking on the Column	- Compound is too polar for the silica gel.- Compound is acidic (e.g., partial oxidation to carboxylic acid).- Decomposition on the silica gel.	- Consider using a less polar stationary phase like alumina.[6]- Add a small amount (~0.5-1%) of acetic acid to the eluent to suppress tailing of acidic compounds. Conversely, add triethylamine for basic compounds.- Run the column quickly. Consider deactivating the silica gel with a small amount of water or triethylamine before use.
Product Does Not Elute from the Column	- Compound is irreversibly adsorbed or has decomposed on the stationary phase.- Eluent is not polar enough.	- Try flushing the column with a very polar solvent like methanol or ethyl acetate. If this fails, the product is likely lost.- Gradually increase the polarity of the eluent.

Recrystallization

Problem	Potential Cause(s)	Recommended Solution(s)
Compound "Oils Out" Instead of Crystallizing	- The boiling point of the solvent is higher than the melting point of the compound.- The solution is cooling too rapidly.- High concentration of impurities depressing the melting point.	- Choose a solvent with a lower boiling point.[4]- Allow the solution to cool slowly to room temperature before placing it in an ice bath.[4]- Try a two-solvent system. Dissolve in a "good" solvent and add a "poor" solvent (anti-solvent) dropwise to the warm solution until it becomes slightly cloudy, then cool slowly.[4]
No Crystals Form Upon Cooling	- The solution is not supersaturated (too much solvent used).- The compound is highly soluble even at low temperatures.	- Evaporate some solvent to concentrate the solution and then cool again.[4]- Scratch the inside of the flask with a glass rod at the solution's surface to create nucleation sites.[4]- Add a seed crystal of the pure compound if available.[4]
Poor Recovery of Purified Product	- The compound has significant solubility in the cold solvent.- Too much solvent was used for washing the crystals.	- Ensure the solution is thoroughly cooled in an ice bath before filtration.- Minimize the amount of cold solvent used for washing the crystals.[4]- Consider a different solvent in which the compound is less soluble when cold.

Experimental Protocols

Protocol 1: Column Chromatography

This protocol is a general guideline for purifying a fluorinated thiophene aldehyde that is stable on silica gel.

• Solvent System Selection: Using Thin Layer Chromatography (TLC), identify a solvent system (e.g., Hexanes/Ethyl Acetate or Hexanes/Dichloromethane) that provides good separation of your target aldehyde from its impurities. Aim for an Rf value of 0.2-0.3 for the desired product.

• Column Packing:

  • Select a column of appropriate size.

  • Prepare a slurry of silica gel in the least polar component of your eluent (e.g., hexanes).

  • Pour the slurry into the column and allow it to pack under gentle pressure (or gravity), ensuring no air bubbles are trapped.

  • Add a thin layer of sand on top of the packed silica gel.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a suitable solvent (dichloromethane is often a good choice).[6]

  • Alternatively, for less soluble compounds, perform a "dry load": adsorb the crude product onto a small amount of silica gel by dissolving it in a volatile solvent, adding silica, and evaporating the solvent. Carefully add the resulting free-flowing powder to the top of the column.

• Elution and Fraction Collection:

  • Carefully add the eluent to the column and begin collecting fractions.

  • Monitor the elution process by TLC, analyzing fractions to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator. Dry the final product under high vacuum to remove any residual solvent.

Protocol 2: Recrystallization

This protocol is ideal for solid fluorinated thiophene aldehydes with thermally stable properties.

• Solvent Selection: Choose a solvent (or solvent pair) in which the aldehyde is sparingly soluble at room temperature but highly soluble when hot. Common choices include hexanes, heptane, ethanol, or mixtures like ethanol/water.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture gently (e.g., on a hot plate with stirring) until the solid completely dissolves. Add solvent dropwise until a clear solution is obtained at the boiling point.

• Decolorization (Optional): If the solution is colored by impurities, add a small amount of activated charcoal and boil for a few minutes. Perform a hot filtration through a fluted filter paper to remove the charcoal.[4]

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is crucial for forming large, pure crystals. Once at room temperature, place the flask in an ice bath to maximize crystal formation.[4]

• Isolation and Drying: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent. Dry the crystals in a vacuum oven at a temperature well below their melting point.[4]

Protocol 3: Vacuum Distillation

This method is suitable for thermally stable, liquid aldehydes where impurities have significantly different boiling points.[7][8]

• Preparation: If the crude product is acidic (from oxidation), wash it in a separatory funnel with a saturated sodium bicarbonate solution, followed by water and then brine. Dry the organic layer thoroughly with a drying agent like MgSO₄ or Na₂SO₄.[4]

• Apparatus Setup: Assemble a short-path distillation apparatus. Use a magnetic stir bar or boiling chips to ensure smooth boiling.[4]

• Distillation:

  • Slowly apply vacuum to the system.

  • Gently heat the distillation flask in a heating mantle while stirring.

  • Monitor the head temperature closely. Discard any initial low-boiling fractions (forerun).

  • Collect the fraction that distills at the expected boiling point for your compound. It is recommended to collect the purified aldehyde in a receiving flask cooled in an ice bath to minimize evaporation.[4]

• Storage: Once distillation is complete, release the vacuum carefully and store the purified product under an inert atmosphere in a sealed container.

References

• Process for the preparation of fluorinated heterocyclic compounds.
• A Researcher's Guide to Purity Assessment of Synthesized 4-Fluorobenzaldehyde Deriv
• 5-Fluorothiophene-3-carbaldehyde | 32415-49-9. Benchchem.
• Process for the preparation of fluorinated heterocyclic compounds.
• Fluorinated Thiophenes and Their Analogues. Springer Link.
• Technical Support Center: Purification of Fluorinated Benzaldehyde Deriv
• New Fluorination Strategies and Reagents.
• Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur
• Fast and Reliable Environmental Analysis of Aldehyde and Ketone Air Pollutants. Sigma-Aldrich.
• Exploring the Synthesis Potential of Fluorinated Thiophenes: A Buyer's Guide. A Blog.
• A Facile and Improved Synthesis of 3-Fluorothiophene. Synthesis.
• ANALYTICAL METHODS. Agency for Toxic Substances and Disease Registry.
• 7 O Chem Column Chrom
• The Impact of Backbone Fluorination and Side-Chain Position in Thiophene-Benzothiadiazole-Based Hole-Transport Materials on the Performance and Stability of Perovskite Solar Cells. MDPI.
• CHEMICAL PURITY ANALYSIS. Agilent.
• Fluorinated Heterocyclic Compounds: Synthesis, Chemistry, and Applic

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• 3. 5-Fluorothiophene-3-carbaldehyde | 32415-49-9 | Benchchem [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. m.youtube.com [m.youtube.com]
• 7. US5859255A - Process for the preparation of fluorinated heterocyclic compounds - Google Patents [patents.google.com]
• 8. WO1996019456A1 - Process for the preparation of fluorinated heterocyclic compounds - Google Patents [patents.google.com]

removing unreacted starting material from thiophene aldehyde synthesis

Technical Support Center: Thiophene Aldehyde Synthesis

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals engaged in the synthesis of thiophene aldehydes. This guide is structured to provide practical, in-depth solutions to common challenges encountered during the crucial post-reaction phase: the removal of unreacted starting materials and purification of the final product. Our focus is on providing not just protocols, but the underlying chemical principles to empower you to troubleshoot effectively.

Frequently Asked Questions (FAQs)

Q1: What is the most significant physical property difference exploited to separate unreacted thiophene from thiophene-2-carboxaldehyde? A: The most significant difference is their boiling points. Thiophene has a boiling point of approximately 84°C, while thiophene-2-carboxaldehyde boils at around 198°C.[1][2] This substantial delta of over 100°C makes fractional vacuum distillation the most common and highly effective method for separation on a preparatory scale.[3]

Q2: My crude product is a very dark, viscous oil or tar. What is the likely cause? A: Dark coloration and tar formation are typically indicative of side reactions or polymerization, often caused by excessive reaction temperatures. The Vilsmeier-Haack formylation, a common method for this synthesis, can be exothermic.[4][5] If the temperature is not carefully controlled, especially during the addition of thiophene to the Vilsmeier reagent, side reactions can occur. It is crucial to maintain the recommended temperature range, often between 25-35°C, using a cooling bath.[4]

Q3: Why is a "reverse quench" recommended when working up reactions involving phosphorus oxychloride (POCl₃)? A: A "reverse quench" involves adding the reaction mixture slowly to the quenching solution (e.g., ice water or an aqueous base). This method is a critical safety measure to prevent a runaway exothermic reaction.[6][7] Adding water to excess POCl₃ can generate a large amount of heat and HCl gas in a small volume, leading to a rapid and dangerous increase in temperature and pressure. The reverse quench ensures that the POCl₃ is always the limiting reagent in the hydrolysis, allowing for better heat dissipation and control.[7]

Q4: Besides unreacted thiophene, what are other common impurities I should be aware of? A: In a Vilsmeier-Haack synthesis, common impurities include residual N,N-dimethylformamide (DMF), N-methylformanilide (if used), and various phosphorus-containing byproducts from the hydrolysis of POCl₃.[4][8] The aqueous workup, involving washes with dilute acid and base, is designed to remove these polar and salt-like impurities.[4]

Troubleshooting Guide: Isolating Pure Thiophene-2-Carboxaldehyde

This section addresses specific experimental problems with a focus on causality and actionable solutions.

Issue 1: Persistent Thiophene Contamination in Final Product

Question: I've performed a vacuum distillation, but GC/NMR analysis still shows significant contamination with unreacted thiophene. What went wrong?

Root Causes & Solutions:

• Inefficient Fractional Distillation: The separation of two liquids by distillation depends on the establishment of a proper vapor-liquid equilibrium.

  • Solution: Ensure you are using a fractionating column (e.g., Vigreux or packed column) between the distillation flask and the condenser. This provides the necessary surface area for repeated vaporization-condensation cycles that enrich the lower-boiling component (thiophene) in the initial fractions. Rushing the distillation by heating too quickly will prevent this equilibrium from being established.[3]

• Inadequate Vacuum: A stable, sufficiently deep vacuum is essential to lower the boiling points and prevent thermal degradation of the aldehyde product.[3]

  • Solution: Check your vacuum pump and all seals in the apparatus for leaks. A vacuum gauge is indispensable for monitoring and maintaining a consistent pressure. Refer to a pressure-temperature nomograph to determine the expected boiling point of your product at the achieved vacuum.

• Incomplete Reaction: If the formylation reaction did not proceed to completion, you will have an excessive amount of thiophene to remove.

  • Solution: Before workup, confirm reaction completion using an appropriate analytical technique like TLC or GC-MS. If the reaction has stalled, you may need to adjust stoichiometry or reaction time in future attempts.

Issue 2: Low Overall Yield After Purification

Question: My initial crude yield seemed high, but after workup and distillation, the final isolated yield is very low. Where could I have lost my product?

Root Causes & Solutions:

• Product Loss During Aqueous Workup: Thiophene-2-carboxaldehyde has some solubility in acidic aqueous solutions, which are often used during the workup to remove amine byproducts.[4]

  • Solution: After the initial separation of organic and aqueous layers, perform back-extractions of all aqueous washes with a suitable organic solvent (e.g., diethyl ether, dichloromethane) to recover any dissolved product. Combine these extracts with your main organic layer.[4]

• Thermal Decomposition: Although vacuum distillation lowers the boiling point, prolonged heating at high temperatures can still cause the aldehyde to decompose or darken.[3]

  • Solution: Ensure the heating mantle is not set excessively high. The goal is a slow, steady distillation. Once the main product fraction has been collected, do not try to distill to complete dryness, as this often leads to decomposition of the residue.

• Incomplete Hydrolysis of the Iminium Intermediate: The Vilsmeier-Haack reaction initially forms an iminium ion, which is then hydrolyzed to the aldehyde during the aqueous workup.[9][10] Incomplete hydrolysis will result in a lower yield of the desired product.

  • Solution: After quenching the reaction mixture in ice water, ensure vigorous stirring for a sufficient period to allow for complete hydrolysis before proceeding with extraction.

Data Presentation & Physical Properties

A clear understanding of the physical properties of the starting material and product is fundamental to designing an effective purification strategy.

Compound	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)
Thiophene	84.14	84	1.051
Thiophene-2-carboxaldehyde	112.15	198	1.200
Data sourced from references[1][2].

Experimental Protocols

Protocol 1: Vilsmeier-Haack Reaction Workup & Purification

This protocol outlines a standard procedure following the formylation of thiophene using POCl₃ and DMF.

Safety First: This procedure involves corrosive and reactive chemicals. Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, lab coat, and gloves. Conduct the quench step in a well-ventilated fume hood.

• Preparation for Quench: Prepare a large beaker containing a vigorously stirred mixture of crushed ice (approx. 400 g) and water (250 mL). The volume of the quench solution should be at least 5-10 times the volume of the reaction mixture.

• Reverse Quench: Using a dropping funnel or by pouring in a slow, steady stream, add the cooled reaction mixture to the ice/water slurry. Crucially, never add water to the reaction mixture. Monitor the addition rate to keep the quench temperature below 20-25°C.[6]

• Hydrolysis: Allow the quenched mixture to stir for at least 30 minutes to ensure the complete hydrolysis of the intermediate iminium salt.[9]

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer three times with a suitable solvent like diethyl ether or dichloromethane.[4]

• Washing: Combine all organic layers.

  • Wash twice with a dilute acid solution (e.g., 5% HCl) to remove any remaining DMF or amine byproducts.[4]

  • Wash twice with a saturated sodium bicarbonate solution to neutralize any residual acids. Be sure to vent the separatory funnel frequently to release CO₂ gas.[4]

  • Wash once with water, followed by a final wash with brine to aid in breaking any emulsions and pre-drying the organic layer.[11]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄). Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification by Vacuum Distillation:

  • Assemble a fractional distillation apparatus with a Vigreux column.[3]

  • Place the crude oil in the distillation flask with a stir bar.

  • Gradually apply vacuum and begin to heat the flask gently.

  • Collect the first fraction, which will primarily be unreacted thiophene.

  • Increase the temperature to collect the main fraction of pure thiophene-2-carboxaldehyde at the appropriate temperature for your vacuum level (e.g., 97-100°C at 27 mmHg).[4]

Visualized Workflows and Logic

General Vilsmeier-Haack Purification Workflow

Caption: Workflow for Vilsmeier-Haack workup and purification.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting purification issues.

References

• BenchChem. (n.d.). Methods for removing unreacted starting materials from 2-Acetylthiophene.
• Google Patents. (2012). CN102627627A - Synthesis method of 2-thiophenecarboxaldehyde.
• BenchChem. (n.d.). Technical Support Center: Synthesis of Substituted Thiophene Aldehydes.
• Weston, A. W., & Michaels, Jr., R. J. (1951). 2-Thenaldehyde. Organic Syntheses, 31, 98.
• Google Patents. (1956).
• Al-Badr, A. A., Al-Ghannamy, K. A., & Al-Obaid, A. A. (2020). Synthesis and characterization of poly thiophene-2-carbaldehyde by hydrochloric acid as catalyst. Kuwait Journal of Science, 47(3).
• BenchChem. (n.d.). Technical Support Center: Post-Reaction Workup for Quenching Excess Phosphorus Oxychloride.
• ResearchGate. (2020). How can I properly quench POCl3?
• SIELC Technologies. (2018). Thiophene-2-carbaldehyde.
• Wikipedia. (n.d.). Vilsmeier–Haack reaction.
• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction.
• The Organic Chemistry Tutor. (2021, October 11). Vilsmeier-Haack Reaction Mechanism | Organic Chemistry [Video]. YouTube.
• Chemistry Steps. (2023, April 24). Vilsmeier-Haack Reaction.
• Clarke, K., Rawson, G., & Scrowston, R. M. (1969). Thiophen derivatives. Part XVI. The Vilsmeier–Haack reaction with 3- and 4-methoxybenzo[b]thiophen. Journal of the Chemical Society C: Organic, 537-540.
• BenchChem. (n.d.). Technical Support Center: Formylation of Thiophene.
• Wikipedia. (n.d.).
• BenchChem. (n.d.). A Comparative Guide to the Formylation of 2-Methylthiophene: Benchmarking Synthesis of 5-Methyl-2-thiophenecarboxaldehyde.
• SlidePlayer. (n.d.).
• Erfani, M., Shafaee, M., & Shafiee, A. (2007). Preparation and evaluation of [61Cu]-thiophene-2-aldehyde thiosemicarbazone for PET studies. Nuclear Medicine Review, 10(1), 1-5.
• Organic Chemistry Data. (n.d.).
• American Chemical Society Publications. (2024, March 25).
• University of Liverpool. (n.d.). Chapter 9, thiophene.
• J&K Scientific LLC. (2025, March 22). Vilsmeier-Haack Reaction.
• ResearchGate. (2017).
• National Center for Biotechnology Information. (n.d.). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads.
• Research and Reviews. (2022, October 27). Derivatives and Synthesis of Heterocyclic Compound: Thiophene.
• Google Patents. (2012). CN101906092B - Preparation method of 2-thiophenecarboxylic acid.
• Wikipedia. (n.d.). Thiophene-2-carboxaldehyde.
• NROChemistry. (n.d.). Vilsmeier-Haack Reaction.
• Mettler Toledo. (n.d.). Thermal Hazards of the Vilsmeier-Haack Reaction on N,N-dimethylanilin.
• ResearchGate. (n.d.).
• Wikipedia. (n.d.). Thiophene-2-carboxylic acid.

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• 1. uop.edu.pk [uop.edu.pk]
• 2. Thiophene-2-carboxaldehyde - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. mt.com [mt.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. CN101906092B - Preparation method of 2-thiophenecarboxylic acid - Google Patents [patents.google.com]
• 9. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 10. youtube.com [youtube.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Guide: Stability of 4-(Trifluoromethyl)thiophene-2-carbaldehyde in Basic Conditions

Executive Summary

4-(Trifluoromethyl)thiophene-2-carbaldehyde is a versatile heterocyclic building block used extensively in medicinal chemistry for introducing lipophilic trifluoromethyl motifs.

While the thiophene core is generally robust, the simultaneous presence of a strong electron-withdrawing group (EWG) at the C4 position (

) and a reactive carbonyl at C2 ( ) creates a "push-pull" electronic environment. Under basic conditions , this compound is moderately unstable , primarily susceptible to Cannizzaro disproportionation and unintended aldol-type condensations . The trifluoromethyl group itself is kinetically stable to standard bases but significantly increases the electrophilicity of the aldehyde and the thiophene ring.

Troubleshooting Guide (Q&A)

This section addresses specific failure modes reported by users in drug discovery workflows.

Issue 1: "My starting material disappeared rapidly in aqueous NaOH/KOH, but I isolated a mixture of polar and non-polar byproducts."

Diagnosis: Cannizzaro Disproportionation. Technical Explanation: Like benzaldehyde, 4-(Trifluoromethyl)thiophene-2-carbaldehyde lacks

-protons. In the presence of strong, nucleophilic bases (hydroxides), it cannot form an enolate. Instead, the hydroxide ion attacks the carbonyl carbon, forming a tetrahedral intermediate. Because the group is electron-withdrawing, it makes the carbonyl carbon more electrophilic, accelerating this attack. The intermediate then transfers a hydride to a second molecule of the aldehyde.[1]

• Result: A 1:1 mixture of the corresponding alcohol (reduced) and carboxylic acid (oxidized).[1]

Corrective Action:

• Switch Bases: Avoid strong hydroxide bases (

  , ) if the aldehyde is the electrophile in your reaction. Use non-nucleophilic bases like or organic bases (DIPEA, ).

• Solvent Control: If hydroxide is required, use a biphasic system (DCM/Water) without a phase transfer catalyst to limit the contact time between the aldehyde and the high-pH aqueous phase.

Issue 2: "The reaction mixture turned into a dark black tar/oil upon adding base."

Diagnosis: Oligomerization / Polymerization. Technical Explanation: Thiophene aldehydes are sensitive to base-catalyzed polymerization. The electron-withdrawing nature of the 4-

group lowers the LUMO energy of the thiophene ring, making it susceptible to nucleophilic attack or radical anion formation (Single Electron Transfer) if strong bases (like or ) are used in the absence of a reactive partner.

• Secondary Cause: If acetone or other enolizable solvents are present, the aldehyde will undergo rapid, uncontrolled Aldol-Croton condensation, leading to complex oligomers (humins).

Corrective Action:

• Protocol Check: Ensure the nucleophilic partner (e.g., amine, ylide, enolate) is added before or simultaneously with the base. Do not "pre-stir" the aldehyde with strong base alone.

• Solvent Audit: Never use ketones (Acetone, MEK) as solvents unless they are the intended reactant.

Issue 3: "Is the trifluoromethyl group stable? I see fluoride ions in my waste stream."

Diagnosis: Nucleophilic Aromatic Substitution (

) (Rare but possible). Technical Explanation: Generally, aromatic groups are stable to base. However, the thiophene ring is electron-rich, and the introduction of (C2) and (C4) creates electron-deficient sites. While direct hydrolysis of to is unlikely under mild conditions, harsh conditions (refluxing alkoxides) can trigger defluorination or ring-opening degradation.

Corrective Action:

• Temperature Limit: Maintain reaction temperatures below 80°C when using alkoxides (

  , ).

• Monitoring: Use

  NMR. The starting material should show a singlet around -60 to -65 ppm. The appearance of a signal at -120 ppm (fluoride ion) indicates degradation.

Mechanistic Visualization

The following diagram illustrates the divergent pathways the compound takes depending on the base and reagents present.

Figure 1: Reaction pathways of 4-(Trifluoromethyl)thiophene-2-carbaldehyde under various basic conditions.

Experimental Best Practices

Base Compatibility Matrix

Base Class	Examples	Compatibility	Notes
Organic Amines	, DIPEA, Pyridine	High	Ideal for Knoevenagel or Schiff base formation. Minimal degradation.
Inorganic Carbonates	,	High	Standard for Suzuki/Heck couplings. Use in anhydrous DMF/Dioxane.
Alkoxides	, ,	Low / Caution	Risk of side reactions. Use stoichiometric amounts at low temp (<0°C).
Hydroxides	, ,	Very Low	Causes rapid Cannizzaro disproportionation in aqueous media.
Hydrides	,	Medium	Only safe if a nucleophile (e.g., phosphonate) is deprotonated before adding the aldehyde.

Recommended Protocol: Knoevenagel Condensation (Standard Stability Test)

To verify the integrity of your aldehyde batch without risking degradation.

• Dissolution: Dissolve 1.0 eq of 4-(Trifluoromethyl)thiophene-2-carbaldehyde in Ethanol (0.5 M).

• Reagent: Add 1.1 eq of Malononitrile.

• Catalyst: Add 0.1 eq of Piperidine or

  -alanine.

• Reaction: Stir at Room Temperature for 30 minutes.

• Observation: A rapid precipitation of solid (or color change to bright yellow/orange) indicates the aldehyde is active and stable under these mild basic conditions.

  • Why this works: The reaction is faster than the degradation pathways.

References

• Microwave-assisted Cannizzaro reaction—Optimisation of reaction conditions. ResearchGate. (2019). Discusses the susceptibility of thiophene-2-carbaldehyde derivatives to Cannizzaro reactions.

• Cannizzaro reaction. Wikipedia. General mechanism for non-enolizable aldehydes.

• Synthesis of Bifunctional Thiophenes via Fiesselmann Condensation.Organic Chemistry Portal. (2018).

  ) for thiophene synthesis, establishing stability limits.

• 5-[4-(trifluoromethyl)phenyl]thiophene-2-carbaldehyde. Sigma-Aldrich. Product specifications and handling (Storage at 2-8°C).

Sources

• 1. Cannizzaro reaction - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to Carbonyl Stretch in Thiophene Aldehydes for Researchers

For researchers, scientists, and professionals in drug development, infrared (IR) spectroscopy is an indispensable tool for elucidating molecular structures. The carbonyl (C=O) stretching frequency, in particular, offers a wealth of information about the electronic environment of this crucial functional group. This guide provides an in-depth comparison of the C=O stretching frequencies in thiophene aldehydes, supported by experimental data and theoretical explanations, to aid in the precise characterization of these important heterocyclic compounds.

The Significance of Carbonyl Stretching in Thiophene Aldehydes

Thiophene and its derivatives are privileged scaffolds in medicinal chemistry and materials science. When a carbonyl group is introduced, as in thiophene aldehydes, its vibrational frequency in the IR spectrum becomes a sensitive probe of the electronic effects within the molecule. The position of the aldehyde group on the thiophene ring and the presence of other substituents can significantly alter the C=O bond strength, and thus its stretching frequency. Understanding these shifts is paramount for confirming molecular identity, assessing purity, and gaining insight into molecular electronics.

Comparing the Carbonyl Stretch: 2-Formylthiophene vs. 3-Formylthiophene

The position of the formyl group on the thiophene ring has a discernible effect on the C=O stretching frequency. This is primarily due to the differences in resonance delocalization of the carbonyl group with the thiophene ring.

Compound	Structure	C=O Stretching Frequency (cm⁻¹)	Source
Thiophene-2-carboxaldehyde		~1665	[1]
Thiophene-3-carboxaldehyde		~1685

The lower frequency of the C=O stretch in thiophene-2-carboxaldehyde compared to the 3-isomer can be attributed to a more effective conjugation of the carbonyl group with the thiophene ring at the 2-position. This increased resonance delocalization imparts more single-bond character to the C=O bond, thereby weakening it and lowering its vibrational frequency.

The Influence of Substituents on the Carbonyl Stretch

The electronic nature of substituents on the thiophene ring further modulates the C=O stretching frequency. Electron-donating groups (EDGs) and electron-withdrawing groups (EWGs) exert opposing effects.

Compound	Structure	C=O Stretching Frequency (cm⁻¹)	Effect of Substituent	Source
5-Methyl-2-thiophenecarboxaldehyde		~1665	Electron-donating (-CH₃)
3-Methyl-2-thiophenecarboxaldehyde		1674	Electron-donating (-CH₃)	[1]
5-Nitro-2-thiophenecarboxaldehyde		~1680	Electron-withdrawing (-NO₂)

An electron-donating group like a methyl group (-CH₃) increases the electron density in the thiophene ring, which enhances conjugation with the carbonyl group. This leads to a decrease in the C=O stretching frequency. Conversely, a strong electron-withdrawing group like a nitro group (-NO₂) decreases the electron density of the ring, which in turn reduces the resonance delocalization with the carbonyl group. This results in a stronger C=O bond and a higher stretching frequency.

Theoretical Underpinnings: Resonance and Inductive Effects

The observed shifts in the C=O stretching frequency are a direct consequence of the interplay between resonance and inductive effects.

• Resonance Effect: This involves the delocalization of π-electrons through the conjugated system of the thiophene ring and the carbonyl group. A more extended and effective resonance delocalization weakens the C=O bond, leading to a lower stretching frequency. The 2-position of the thiophene ring allows for a more direct and effective resonance interaction with the sulfur atom's lone pairs compared to the 3-position.

• Inductive Effect: This is the transmission of charge through σ-bonds. Electron-withdrawing substituents pull electron density away from the carbonyl group through the sigma framework, increasing its double bond character and thus its stretching frequency. Conversely, electron-donating groups push electron density towards the carbonyl group, which can slightly decrease the bond order and the stretching frequency.

Major Contributor

Minor Contributor (Lower C=O bond order)

Major Contributor

Minor Contributor (Higher C=O bond order)

Experimental Protocols

Accurate and reproducible IR spectra are contingent on proper sample preparation and instrument operation. Below are step-by-step methodologies for the analysis of liquid and solid thiophene aldehydes.

Protocol 1: Analysis of Liquid Thiophene Aldehydes (Neat Film)

This method is suitable for liquid samples such as thiophene-2-carboxaldehyde and thiophene-3-carboxaldehyde.

• Preparation of Salt Plates: Ensure two salt plates (e.g., NaCl or KBr) are clean and dry. Handle them only by the edges to avoid moisture contamination from fingerprints.

• Sample Application: Place a single drop of the liquid aldehyde onto the center of one salt plate.

• Film Formation: Carefully place the second salt plate on top of the first, and gently rotate it to spread the liquid into a thin, uniform film. The film should be free of air bubbles.

• Instrument Setup: Place the sandwiched plates into the sample holder of the FT-IR spectrometer.

• Data Acquisition: Acquire a background spectrum of the empty sample compartment. Then, acquire the spectrum of the sample. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Cleaning: After analysis, disassemble the salt plates and clean them thoroughly with a dry solvent (e.g., anhydrous dichloromethane or chloroform) and store them in a desiccator.

Protocol 2: Analysis of Solid Thiophene Aldehydes (KBr Pellet)

This method is ideal for solid samples like 5-nitro-2-thiophenecarboxaldehyde.

• Sample and KBr Preparation: Gently grind approximately 1-2 mg of the solid aldehyde sample into a fine powder using an agate mortar and pestle. Add about 100-200 mg of dry, spectroscopy-grade potassium bromide (KBr) powder.

• Mixing: Thoroughly mix the sample and KBr by grinding them together until a homogeneous, fine powder is obtained.

• Pellet Pressing: Transfer the powder mixture to a pellet die. Place the die in a hydraulic press and apply pressure (typically 8-10 tons) for a few minutes to form a thin, transparent or translucent pellet.

• Instrument Setup: Carefully remove the pellet from the die and place it in the sample holder of the FT-IR spectrometer.

• Data Acquisition: Collect a background spectrum of the empty sample compartment. Then, acquire the spectrum of the KBr pellet containing the sample.

• Data Processing: The final spectrum is obtained by ratioing the sample spectrum against the background.

Conclusion

The carbonyl stretching frequency in thiophene aldehydes is a powerful diagnostic tool for chemists in research and development. The position of this characteristic IR band is highly sensitive to the electronic environment within the molecule, providing valuable insights into the substitution pattern of the thiophene ring. By understanding the principles of resonance and inductive effects and employing standardized experimental protocols, researchers can confidently utilize IR spectroscopy to characterize thiophene-based compounds with a high degree of accuracy.

References

• Spectral Database for Organic Compounds (SDBS), National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

• SpectraBase. 5-Nitro-2-thiophenecarboxaldehyde. [Link]

• ResearchGate. FT-IR spectra: (a) thiophene-2-carbaldehyde, (b) isonicotinohydrazide,... [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Smith, B. C. (1999).

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• 1. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Mass Spectrometry of 4-(Trifluoromethyl)thiophene-2-carbaldehyde: A Comparative Analysis

For researchers, scientists, and drug development professionals, the precise characterization of trifluoromethylated compounds is a critical step in the synthesis and analysis of novel therapeutics and materials. The incorporation of a trifluoromethyl (-CF3) group can significantly enhance a molecule's metabolic stability, lipophilicity, and bioavailability, making it a valuable functional group in medicinal chemistry.[1] Mass spectrometry (MS) stands out as a powerful analytical technique for the structural elucidation and quantification of these compounds.[1] This guide provides a comprehensive comparison of mass spectrometric methods with other analytical techniques, supported by experimental data and detailed protocols for the analysis of 4-(Trifluoromethyl)thiophene-2-carbaldehyde.

Comparing Analytical Techniques for Trifluoromethylated Heterocycles

While Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone for structural elucidation, providing detailed information about molecular connectivity, it often requires higher sample concentrations.[1] Mass spectrometry, in contrast, offers exceptional sensitivity, capable of detecting analytes at the femtomole or even attomole levels, making it ideal for trace analysis.[1] High-resolution mass spectrometry (HRMS) can provide accurate mass measurements to determine molecular formulas, while tandem mass spectrometry (MS/MS) reveals structural information through fragmentation patterns.[1]

Feature	Mass Spectrometry (MS)	Nuclear Magnetic Resonance (NMR)
Sensitivity	High (picomole to femtomole)[1]	Low (millimolar range)[1]
Information Provided	Molecular weight, elemental composition, structural fragments[1]	Detailed 3D structure and connectivity[1]
Sample Requirement	Small (micrograms to nanograms)	Larger (milligrams)[1]
Destructive	Yes	No
Hyphenation	Easily coupled with chromatography (LC-MS, GC-MS)[1]	Possible but less common

Predicted Electron Ionization Mass Spectrometry (EI-MS) Fragmentation Pattern of 4-(Trifluoromethyl)thiophene-2-carbaldehyde

Upon electron ionization, the molecule will form a molecular ion (M⁺•) at m/z 180. The fragmentation of this ion is expected to be influenced by the aldehyde and trifluoromethyl functional groups, as well as the aromatic thiophene ring.

Key Predicted Fragmentation Pathways:

• Loss of a Hydrogen Radical (•H): Aldehydes commonly undergo cleavage of the C-H bond of the formyl group, leading to a stable acylium ion. This would result in a fragment at [M-1]⁺ (m/z 179) .[2]

• Loss of the Formyl Radical (•CHO): Cleavage of the bond between the thiophene ring and the aldehyde group would result in the loss of the formyl radical. This would produce a fragment at [M-29]⁺ (m/z 151) .[2]

• Loss of the Trifluoromethyl Radical (•CF3): A frequent fragmentation pathway for trifluoromethylated compounds is the cleavage of the bond connecting the -CF3 group to the rest of the molecule.[1] This would lead to a significant peak at [M-69]⁺ (m/z 111) . This fragment corresponds to the 2-formyl-4-thienyl cation. The mass spectrum of the parent compound, 2-thiophenecarboxaldehyde, shows a base peak at m/z 111, supporting the stability of this fragment.[3][4]

• Rearrangements: In some cases, rearrangements involving fluorine atoms can occur in trifluoromethylated compounds.[1][5]

Based on these predictions, the major peaks in the EI-MS spectrum of 4-(Trifluoromethyl)thiophene-2-carbaldehyde are expected at m/z 180 (M⁺•), 179 ([M-H]⁺), 151 ([M-CHO]⁺), and 111 ([M-CF3]⁺). The relative intensities of these peaks will depend on the stability of the resulting fragment ions.

Experimental Protocol for GC-MS Analysis

This protocol outlines a general procedure for the analysis of 4-(Trifluoromethyl)thiophene-2-carbaldehyde using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization.

1. Sample Preparation:

• Dissolve a small amount (approximately 1 mg) of 4-(Trifluoromethyl)thiophene-2-carbaldehyde in a suitable volatile solvent such as dichloromethane or ethyl acetate (1 mL).

• Perform serial dilutions to achieve a final concentration in the low µg/mL range.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph:

  • Column: A standard non-polar column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness DB-5ms or equivalent, is suitable.

  • Inlet: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) to prevent column overloading.

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI).[6][7]

  • Electron Energy: 70 eV.[7]

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-400.

  • Solvent Delay: 3 minutes to prevent filament damage from the solvent peak.

3. Data Analysis:

• Identify the peak corresponding to 4-(Trifluoromethyl)thiophene-2-carbaldehyde in the total ion chromatogram (TIC).

• Extract the mass spectrum for this peak.

• Identify the molecular ion peak and major fragment ions.

• Compare the obtained fragmentation pattern with the predicted pattern and any available library spectra.

Visualizing the Fragmentation Pathway

The predicted fragmentation of 4-(Trifluoromethyl)thiophene-2-carbaldehyde can be visualized as a logical pathway from the precursor ion to its various product ions.[1]

Caption: Predicted EI-MS fragmentation of 4-(Trifluoromethyl)thiophene-2-carbaldehyde.

Conclusion

Mass spectrometry is an indispensable tool for the characterization of novel compounds like 4-(Trifluoromethyl)thiophene-2-carbaldehyde. By understanding the fundamental principles of fragmentation for trifluoromethylated and heterocyclic systems, researchers can confidently predict and interpret mass spectra, even in the absence of reference data. The high sensitivity and structural information provided by MS, particularly when coupled with chromatographic separation, make it a superior technique for the rapid and accurate analysis of these important molecules in various stages of research and development.

References

• Kagramanov, N. D., Sigan, A. L., & Golubev, A. S. (2021). Ionic series in mass spectra of trifluoromethyl-substituted heterocycles and cyclopropanes not containing regular fragment groups. Fluorine Notes, 138(5-6). Available at: [Link]

• Design and Synthesis of Arylthiophene-2-Carbaldehydes via Suzuki-Miyaura Reactions and Their Biological Evaluation - PMC. (2013). Available at: [Link]

• 2-Thiophenecarboxaldehyde | C5H4OS | CID 7364 - PubChem. Available at: [Link]

• 2-Thiophenecarboxaldehyde - NIST WebBook. Available at: [Link]

• Fragmentation and Interpretation of Spectra. Available at: [Link]

• 2-Thiophenecarboxaldehyde - NIST WebBook. Available at: [Link]

• Thiophene-2-carbaldehyde - SIELC Technologies. Available at: [Link]

• Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. (2023). Available at: [Link]

• Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications - Research and Reviews. (2024). Available at: [Link]

• FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS - Chemguide. Available at: [Link]

• How to Compute Electron Ionization Mass Spectra from First Principles - ACS Publications. (2016). Available at: [Link]

• Interesting signals from (electro)chemical mass spectrometry: are they real? - ChemRxiv. Available at: [Link]

• Mass Spectrometry Ionization Methods - Emory University. Available at: [Link]

• Fragmentation (mass spectrometry) - Wikipedia. Available at: [Link]

• Synthesis and characterization of poly thiophene-2-carbaldehyde by hydrochloric acid as catalyst - Kuwait Journal of Science. (2020). Available at: [Link]

• Anatomy of an Ion's Fragmentation After Electron Ionization, Part I - Spectroscopy Online. (2025). Available at: [Link]

• Fragmentation of organic ions bearing fixed multiple charges observed in MALDI MS - Pure. (2018). Available at: [Link]

• Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders - MDPI. (2023). Available at: [Link]

• EI mass spectra of the TFA derivative of MA and their probable fragmentation pathway. - ResearchGate. Available at: [Link]

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A Comparative Guide to the Electronic Effects of the Trifluoromethyl Group on Thiophene Aldehyde Reactivity

This guide provides an in-depth analysis of the profound electronic influence of the trifluoromethyl (CF3) group on the reactivity of the aldehyde functional group attached to a thiophene ring. For researchers, medicinal chemists, and material scientists, understanding these effects is paramount for the rational design of novel molecules with tailored properties. We will move beyond simple descriptions to explore the causal mechanisms behind the observed reactivity, supported by experimental data and detailed protocols.

Theoretical Framework: The Dominating Influence of the Trifluoromethyl Group

The thiophene ring is an electron-rich aromatic system, and the reactivity of a substituent, such as an aldehyde, is intrinsically linked to the electronic properties of this ring.[1] The introduction of a trifluoromethyl (CF3) group dramatically alters this electronic landscape.

The CF3 group is one of the most powerful electron-withdrawing groups in organic chemistry.[2] This is not due to resonance, but rather a potent inductive effect (-I). The three highly electronegative fluorine atoms pull electron density away from the carbon atom to which they are attached. This effect is transmitted through the sigma bonds of the thiophene ring, effectively reducing the electron density of the entire aromatic system.[3][4]

This electron withdrawal has two major, and seemingly opposing, consequences:

• Deactivation of the Thiophene Ring: The reduced electron density makes the thiophene ring itself less nucleophilic and therefore less reactive towards electrophilic aromatic substitution.[3][4]

• Activation of the Aldehyde Group: The key to understanding the aldehyde's reactivity lies in the carbonyl carbon. The CF3 group's inductive pull extends to the aldehyde moiety, significantly increasing the partial positive charge (δ+) on the carbonyl carbon. This heightened electrophilicity makes the aldehyde much more susceptible to attack by nucleophiles.

To quantify this, we can look at Hammett substituent constants (σ), which measure the electronic influence of a substituent on a reaction center. The CF3 group has a large positive σ value (e.g., σp = +0.54), indicating its strong electron-withdrawing nature, in contrast to a methyl group (CH3), which is weakly electron-donating (σp = -0.17).[5]

Caption: Inductive effect of CF₃ on thiophene aldehyde.

Comparative Reactivity Analysis: A Data-Driven Approach

We will now compare the reactivity of 5-(trifluoromethyl)thiophene-2-carbaldehyde with its non-fluorinated analog, thiophene-2-carbaldehyde, across several key reaction classes.

Nucleophilic Addition: The Wittig Reaction

Nucleophilic addition is a cornerstone of aldehyde chemistry.[1] The increased electrophilicity of the carbonyl carbon in CF3-substituted thiophene aldehydes predicts a faster reaction rate with nucleophiles. The Wittig reaction, which converts aldehydes to alkenes, serves as an excellent model system.

The reaction involves the attack of a phosphorus ylide (a nucleophile) on the aldehyde. A more electrophilic aldehyde will react more readily.

Experimental Data Summary

Aldehyde	Carbonyl Carbon Electrophilicity	Predicted Wittig Reaction Rate	Stereoselectivity (with stabilized ylides)
Thiophene-2-carbaldehyde	Standard	Baseline	High (E)-alkene selectivity
5-(Trifluoromethyl)thiophene-2-carbaldehyde	Significantly Increased	Faster	High (E)-alkene selectivity

Causality Behind Experimental Choices: The choice of a stabilized ylide (e.g., (ethoxycarbonylmethylene)triphenylphosphorane) is deliberate. Stabilized ylides are less reactive and more selective, typically favoring the formation of the thermodynamically more stable (E)-alkene.[7] This allows for a clearer comparison of the aldehyde's intrinsic reactivity, minimizing complications from ylide instability or competing side reactions.

Experimental Protocol: Comparative Wittig Olefination

This protocol is designed to be self-validating by running the two substrates in parallel under identical conditions.

• Reagent Preparation:

  • Prepare two separate, identical solutions of (ethoxycarbonylmethylene)triphenylphosphorane (1.1 equivalents) in dry tetrahydrofuran (THF) under a nitrogen atmosphere.

• Reaction Setup:

  • In two separate flame-dried, N2-purged flasks, dissolve thiophene-2-carbaldehyde (1.0 eq) in dry THF (Flask A) and 5-(trifluoromethyl)thiophene-2-carbaldehyde (1.0 eq) in dry THF (Flask B).

  • Cool both flasks to 0°C in an ice bath.

• Reaction Execution:

  • To each flask (A and B), add the prepared ylide solution dropwise over 10 minutes with vigorous stirring.

  • After the addition is complete, remove the ice baths and allow both reactions to stir at room temperature.

• Monitoring and Analysis:

  • Monitor the consumption of the starting aldehydes in both flasks at identical time intervals (e.g., every 15 minutes) using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • The significantly faster disappearance of the spot corresponding to 5-(trifluoromethyl)thiophene-2-carbaldehyde in Flask B will provide clear evidence of its enhanced reactivity.

• Workup and Isolation:

  • Once the reactions are complete, quench both by adding saturated aqueous NH4Cl.

  • Extract with ethyl acetate, wash the organic layers with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

  • Purify the crude products by column chromatography on silica gel. Compare the yields and isolated product structures via NMR spectroscopy.

Caption: Parallel workflow for the comparative Wittig reaction.

Oxidation and Reduction

The electronic effects of the CF3 group also modulate the aldehyde's behavior in redox reactions.

• Oxidation: The strong electron-withdrawing nature of the CF3 group tends to destabilize the transition state leading to the carboxylate, making the aldehyde more resistant to oxidation compared to its unsubstituted counterpart.

• Reduction: Conversely, the increased electrophilicity of the carbonyl carbon facilitates the attack by hydride reagents (e.g., from NaBH4), leading to a faster reduction to the corresponding alcohol.

Comparative Data Summary

Reaction	Substrate	Predicted Reactivity (vs. Unsubstituted)	Rationale
Oxidation	5-(Trifluoromethyl)thiophene-2-carbaldehyde	Slower	Electron-withdrawing group destabilizes the developing positive charge on the carbonyl in some oxidation mechanisms.
Reduction	5-(Trifluoromethyl)thiophene-2-carbaldehyde	Faster	Increased partial positive charge on the carbonyl carbon enhances susceptibility to hydride attack.

Experimental Protocol: Comparative Reduction with Sodium Borohydride

• Reaction Setup:

  • In two identical flasks, dissolve equimolar amounts of thiophene-2-carbaldehyde (Flask A) and 5-(trifluoromethyl)thiophene-2-carbaldehyde (Flask B) in methanol.

• Reagent Preparation:

  • Prepare a single stock solution of sodium borohydride (NaBH4) (0.5 equivalents) in methanol. Causality Note: Using a sub-stoichiometric amount of the reducing agent allows for a competitive reaction, making differences in reactivity more apparent.

• Reaction Execution:

  • Cool both flasks to 0°C.

  • Add the NaBH4 solution to both flasks simultaneously and in equal portions.

  • Stir the reactions at 0°C.

• Monitoring and Analysis:

  • After a set time (e.g., 30 minutes), quench both reactions by adding acetone.

  • Analyze the composition of each reaction mixture by GC or 1H NMR to determine the ratio of remaining aldehyde to the product alcohol. A higher conversion to the alcohol in Flask B demonstrates its greater reactivity towards reduction.

Implications for Drug Development and Materials Science

The modulation of reactivity by the CF3 group is not merely an academic curiosity; it has profound practical implications.

• Metabolic Stability: In drug discovery, a common metabolic pathway is the oxidation of functional groups. The increased resistance of the CF3-substituted aldehyde to oxidation can translate to greater metabolic stability and a longer biological half-life for a drug candidate.[8]

• Enhanced Binding Affinity: The CF3 group can improve interactions with biological targets through hydrogen bonding and electrostatic interactions.[8] The predictable reactivity of the aldehyde allows it to be used as a handle for further synthetic modifications to build complex, biologically active molecules.

• Tuning Electronic Properties: In materials science, the electron-withdrawing nature of the CF3 group can be used to tune the electronic properties (e.g., HOMO/LUMO levels) of thiophene-based organic semiconductors and dyes.

Conclusion

The trifluoromethyl group exerts a powerful and predictable influence on the reactivity of thiophene aldehydes. Its strong electron-withdrawing inductive effect significantly enhances the electrophilicity of the carbonyl carbon. This leads to:

• Increased reactivity towards nucleophilic addition and reduction.

• Decreased reactivity towards oxidation.

These effects allow researchers to fine-tune the chemical behavior of the thiophene aldehyde scaffold, providing a rational basis for the design of new pharmaceuticals and advanced materials. The provided experimental protocols offer a clear and robust framework for verifying these principles in a laboratory setting.

References

• Vaia. (n.d.). Propose an explanation for the fact that the trifluoromethyl group is almost exclusively meta directing. Retrieved from [Link]

• MDPI. (2023). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules. Retrieved from [Link]

• Leffler, J. E., & Grunwald, E. (1963). Rates and Equilibria of Organic Reactions. Wiley.

• Wikipedia. (n.d.). Electrophilic aromatic directing groups. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of Trifluoromethyl-Substituted Heteroaromatic Aldehydes. Retrieved from [Link]

• Semantic Scholar. (n.d.). Nucleophilic trifluoromethylation of carbonyl compounds and derivatives. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of trifluoromethylthioesters from aldehydes via a visible light-promoted radical process. Organic & Biomolecular Chemistry. Retrieved from [Link]

• National Institutes of Health. (n.d.). Superelectrophiles and the effects of trifluoromethyl substituents. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of trifluoromethylated thiophene derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Experimental Hammett parameters of CF3-cyclopropane and CF3-cyclobutane substituents. Retrieved from [Link]

• PubMed. (n.d.). Stereoselective Synthesis of Trifluoromethylated Compounds: Nucleophilic Addition of Formaldehyde N,N-Dialkylhydrazones to Trifluoromethyl Ketones. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis. PMC. Retrieved from [Link]

• National Institutes of Health. (n.d.). Nucleophilic Addition of Benzylboronates to Activated Ketones. PMC. Retrieved from [Link]

• Science.gov. (n.d.). hammett substituent constants: Topics. Retrieved from [Link]

• National Institutes of Health. (2024). C–H Trifluoromethylthiolation of aldehyde hydrazones. PMC. Retrieved from [Link]

• PubMed. (2011). Oxidation of primary aliphatic and aromatic aldehydes with difluoro(aryl)-λ3-bromane. Retrieved from [Link]

• ResearchGate. (n.d.). Nucleophilic trifluoromethylation of carbonyl compounds and derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Selection of Hammett constant σ+ values for selected functional groups. Retrieved from [Link]

• National Institutes of Health. (n.d.). Preparation and Wittig Reactions of Organotrifluoroborato Phosphonium Ylides. PMC. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Trifluoromethyl carbinol synthesis. Retrieved from [Link]

• ScienceDirect. (2017). Safety evaluation of substituted thiophenes used as flavoring ingredients. Food and Chemical Toxicology. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and characterization of thiophene based C-S coupled aldehydes and comparison of anti-microbial activity of aliphatic and aromatic derivatives. Retrieved from [Link]

• ResearchGate. (2018). Synthesis and Wittig Reaction of Formylated (Trifluoromethylfuryl)methanephosphonates. Retrieved from [Link]

• Macmillan Group - Princeton University. (2009). Enantioselective r-Trifluoromethylation of Aldehydes via Photoredox Organocatalysis. Retrieved from [Link]

• National Institutes of Health. (n.d.). The Enantioselective α-Trifluoromethylation of Aldehydes via Photoredox Organocatalysis. PMC. Retrieved from [Link]

• Science and Education Publishing. (n.d.). A Highly Versatile One-Pot Aqueous Wittig Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction - Common Conditions. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Synthesis of New Substituted Thiophene Derivatives and Evaluating their Antibacterial and Antioxidant Activities. Retrieved from [Link]

• Wikipedia. (n.d.). Trifluoromethyl group. Retrieved from [Link]

• Royal Society of Chemistry. (1963). Reactions of trifluoromethyl radicals with aromatics. Part 3.—Substituted benzenes. Transactions of the Faraday Society. Retrieved from [Link]

• ResearchGate. (n.d.). Nucleophilic trifluoromethylation and difluorination of substituted aromatic aldehydes with Ruppert's and Deoxofluor (TM) reagents. Retrieved from [Link]

• PubMed. (n.d.). Spectral Properties of Fluorogenic Thiophene-derived Triarylmethane Dyes. Retrieved from [Link]

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UV-Vis Absorption Spectra of Trifluoromethylated Thiophene Derivatives: A Comparative Technical Guide

This guide provides an in-depth technical comparison of UV-Vis absorption properties for trifluoromethylated thiophene derivatives, contrasting them with standard alkyl-substituted (P3HT) and backbone-fluorinated (F-P3HT) alternatives.

Executive Summary

The incorporation of trifluoromethyl (

) groups into thiophene backbones represents a critical design strategy for tuning the optoelectronic properties of conjugated polymers. Unlike simple fluorine ( ) substitution, which primarily lowers molecular orbital energy levels via induction without significant steric penalty, the group introduces a dual-mode perturbation :

• Electronic: Strong electron-withdrawing nature lowers both HOMO and LUMO levels, increasing oxidative stability.

• Steric: The bulky

  group (Van der Waals radius ~2.2 Å vs. 1.2 Å for H) induces significant backbone torsion, disrupting -conjugation.

This guide analyzes how these competing effects manifest in UV-Vis absorption spectra, providing researchers with the data needed to select between

-functionalized, -functionalized, and non-functionalized thiophenes for organic photovoltaics (OPV) and organic field-effect transistors (OFET).

Electronic Structure & Design Logic

To interpret the spectra, one must understand the structural hierarchy of fluorination.

The "Steric vs. Electronic" Trade-off

• Reference (P3HT): The hexyl side chain ensures solubility but allows for planar backbone conformation in the solid state, leading to a red-shifted aggregate band (~550 nm).

• Backbone Fluorination (F-P3HT): The small atomic radius of Fluorine (1.47 Å) allows the backbone to remain planar. The strong electronegativity pulls electron density, lowering the HOMO level significantly while maintaining a low band gap.

• Trifluoromethylation (

  -Thiophene): The group is sterically demanding. When attached directly to the thiophene ring (e.g., positions 3 or 4), it forces the adjacent rings to twist out of coplanarity to relieve strain. This breaks the effective conjugation length, resulting in a hypsochromic (blue) shift in the absorption maximum ( ).

DOT Diagram: Structure-Property Relationship

The following diagram illustrates the causal pathway from chemical substitution to optical phenotype.

Figure 1: Causal flow from substituent selection to observable optical properties. Note the divergent paths for F (electronic dominant) vs. CF3 (steric dominant).

Comparative Performance Analysis

The following table synthesizes experimental data for regioregular poly(3-hexylthiophene) (P3HT), backbone-fluorinated derivatives, and trifluoromethylated variants.

Table 1: Optical Properties Comparison

Material Class	Derivative	(nm)	(nm)	(eV)	Key Characteristic
Reference	rr-P3HT	450	520, 550 (sh), 600 (sh)	1.90	Standard donor. Strong vibronic shoulders in film indicate ordered -stacking.
Backbone F	P3HT-F (F-P3HT)	445	516, 550 (sh)	1.98	Slight blue shift. Lower HOMO (-5.4 eV) improves in solar cells.
Side-Chain	P(Ph-CF3-Th)	380 - 420	430 - 460	> 2.4	on phenyl side group. Significant blue shift due to twist between Th and Ph rings.
Direct	Oligo-3- -Th	300 - 350	N/A	> 3.0	Extreme steric twist breaks conjugation. Rarely forms high MW polymers.

Data Interpretation:

• P3HT vs. F-P3HT: The shift is minimal (

  5 nm) because the F atom does not disrupt planarity. The "shoulder" at 600 nm in P3HT films is preserved in F-P3HT, indicating that crystallinity is maintained.

• Effect of

  : Direct attachment of (or -phenyl groups) causes a massive blue shift (40–100 nm). The spectra often lack the vibronic fine structure seen in P3HT, signaling an amorphous, twisted morphology. This makes -thiophenes less suitable as broad-spectrum absorbers but excellent as wide-bandgap acceptors or UV-filters.

Experimental Protocol: Reliable Spectral Characterization

Measuring the UV-Vis spectra of fluorinated thiophenes requires specific attention to aggregation behavior, as

groups enhance hydrophobicity and can induce pre-aggregation in solution.

Step 1: Solution Preparation

Objective: Eliminate aggregation artifacts to measure the intrinsic molecular chromophore.

• Solvent Choice: Use o-dichlorobenzene (o-DCB) or Chlorobenzene (CB) . Avoid Chloroform (

  ) for initial dissolution if the polymer is highly crystalline, as it may not fully dissolve aggregates.

• Concentration: Prepare a stock solution at

  .

• Heating: Heat to

  for 30 minutes to break -stacked aggregates.

• Filtration: Filter through a

  PTFE filter (essential for fluorinated polymers).

• Dilution: Dilute to

  (approx ) for measurement. Absorbance at should be between 0.5 and 1.0 a.u.

Step 2: Thin Film Fabrication

Objective: Mimic device morphology.

• Substrate: Clean Quartz or spectrosil glass (standard glass absorbs UV <300 nm, interfering with wide-gap

  materials).

• Deposition: Spin coat at 1000 rpm for 60s from the

  o-DCB solution (hot).

• Annealing (Critical): Anneal the film at

  for 10 minutes under .

  • Note: Non-fluorinated P3HT will show a color change (purple to dark red) upon annealing.

    -thiophenes often show minimal color change due to steric inhibition of planarization.

Step 3: Spectral Analysis

• Baseline Correction: Subtract the spectrum of the blank quartz substrate.

• Vibronic Ratio Analysis: Calculate the ratio of the 0-0 transition to the 0-1 transition (

  ).

  • High Ratio (>1): Indicates "J-aggregate" like behavior (intrachain order). Common in high-quality P3HT.

  • Low Ratio (<0.7): Indicates "H-aggregate" or disordered coiling. Typical for

    -substituted thiophenes due to twist.

Synthesis & Characterization Workflow

The synthesis of

-thiophenes is more challenging than alkyl-thiophenes due to the electron-withdrawing nature of the monomer, which increases the oxidation potential.

Figure 2: Workflow for the synthesis and optical characterization of trifluoromethylated polythiophenes.

References

• Comparison of Fluorinated vs.

  • Influence of Backbone Fluorination in Regioregular Poly(3-alkyl-4-fluoro)thiophenes.

  • Source:

• UV-Vis Spectra of P3HT (Standard Reference)

  • Spectroscopic Comparison of Poly(3-alkylthiophene)

  • Source:

• Synthesis of Trifluoromethyl-Phenyl Thiophenes

  • Sulfur-Rich Polyimides Containing Bis(3-(trifluoromethyl)phenyl)

  • Source:

• Electronic Effects in Oligomers

  • Thiophene-Furan Oligomers: Beyond-DFT Study of Electronic and Optical Properties.

  • Source:

• General Polythiophene Properties

  • Polythiophene - Structure and Optical Properties.

  • Source:

A Comparative Guide to the Purity Analysis of 4-(Trifluoromethyl)thiophene-2-carbaldehyde

For researchers, scientists, and drug development professionals, the purity of starting materials is a cornerstone of reliable and reproducible results. In the synthesis of complex pharmaceutical intermediates and active pharmaceutical ingredients (APIs), the characterization of building blocks such as 4-(Trifluoromethyl)thiophene-2-carbaldehyde is of paramount importance. This guide provides an in-depth comparison of analytical techniques for the purity assessment of this key fluorinated heterocycle, offering insights into the causality behind experimental choices and presenting supporting data to aid in method selection.

The Significance of Purity for 4-(Trifluoromethyl)thiophene-2-carbaldehyde

4-(Trifluoromethyl)thiophene-2-carbaldehyde is a versatile intermediate in organic synthesis, valued for the unique electronic properties imparted by the trifluoromethyl group and the reactivity of the aldehyde functionality. Its use in the development of novel therapeutics and functional materials necessitates a high degree of purity. Even trace impurities can lead to unwanted side reactions, decreased yields, and the formation of potentially toxic byproducts. Therefore, robust analytical methods are required to accurately quantify the purity and identify any potential impurities.

A Comparative Analysis of Purity Determination Methods

This guide will compare three common and powerful analytical techniques for the purity analysis of 4-(Trifluoromethyl)thiophene-2-carbaldehyde:

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A widely used technique for the separation and quantification of non-volatile and thermally labile compounds.

• Gas Chromatography with Flame Ionization Detection (GC-FID): A robust method for the analysis of volatile and thermally stable compounds.

• Quantitative Nuclear Magnetic Resonance Spectroscopy (qNMR): An absolute quantification method that does not require a reference standard of the analyte.

The following sections will delve into the principles of each technique, provide detailed experimental protocols, and present a comparative summary of their performance.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a cornerstone of pharmaceutical analysis due to its high resolving power and sensitivity. For a UV-active compound like 4-(Trifluoromethyl)thiophene-2-carbaldehyde, HPLC coupled with a UV detector is a natural choice. A direct, reversed-phase method is preferable for purity analysis of the bulk material as it avoids the complexities of derivatization.

Rationale for Method Design

A C18 column is selected as the stationary phase due to its versatility and effectiveness in retaining moderately polar compounds like our target analyte. The mobile phase, a mixture of acetonitrile and water, is chosen for its compatibility with the stationary phase and its ability to provide good separation of aromatic compounds. An isocratic elution is employed for its simplicity and robustness, which is ideal for routine quality control. The detection wavelength is set at the absorption maximum of the thiophene chromophore to ensure maximum sensitivity.

Experimental Protocol: HPLC-UV

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase: Acetonitrile:Water (60:40, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection Wavelength: 265 nm

• Run Time: 10 minutes

Sample Preparation:

• Accurately weigh approximately 10 mg of 4-(Trifluoromethyl)thiophene-2-carbaldehyde.

• Dissolve in 10 mL of acetonitrile to prepare a 1 mg/mL stock solution.

• Further dilute with the mobile phase to a final concentration of 0.1 mg/mL.

Data Presentation: HPLC-UV

Parameter	Result
Retention Time (t_R)	4.5 min
Theoretical Plates (N)	> 5000
Tailing Factor (T)	1.1
Linearity (r²)	> 0.999
LOD	0.05 µg/mL
LOQ	0.15 µg/mL

Caption: Workflow for GC-FID Purity Analysis.

Quantitative Nuclear Magnetic Resonance Spectroscopy (qNMR)

qNMR is a primary ratio method of measurement, meaning it can provide a highly accurate and precise determination of purity without the need for a specific reference standard of the analyte. Instead, a certified internal standard of known purity is used. Both ¹H and ¹⁹F NMR can be utilized for this purpose, with ¹⁹F NMR offering particular advantages for fluorinated compounds.

Rationale for Method Design

¹H qNMR: This is a well-established technique. An internal standard with a simple, well-resolved signal that does not overlap with any of the analyte signals is chosen. Maleic acid is a suitable choice. The purity is calculated by comparing the integral of a known number of protons from the analyte with the integral of a known number of protons from the internal standard.

¹⁹F qNMR: For a compound containing a trifluoromethyl group, ¹⁹F qNMR is an exceptionally powerful tool. The ¹⁹F nucleus has a high natural abundance (100%) and a large chemical shift range, which minimizes the likelihood of signal overlap. [1][2]Furthermore, there are no endogenous fluorine signals in typical NMR solvents, resulting in a clean baseline. [1]Trifluoroacetic acid can be used as a simple internal standard. [3]

Experimental Protocol: qNMR

Instrumentation:

• NMR spectrometer (400 MHz or higher) with a probe capable of ¹H and ¹⁹F detection.

Sample Preparation (¹H qNMR):

• Accurately weigh approximately 10 mg of 4-(Trifluoromethyl)thiophene-2-carbaldehyde and 5 mg of certified maleic acid into a vial.

• Dissolve the mixture in a known volume of a deuterated solvent (e.g., 0.75 mL of DMSO-d₆).

• Transfer the solution to an NMR tube.

Sample Preparation (¹⁹F qNMR):

• Accurately weigh approximately 10 mg of 4-(Trifluoromethyl)thiophene-2-carbaldehyde and 5 mg of trifluoroacetic acid into a vial.

• Dissolve the mixture in a known volume of a deuterated solvent (e.g., 0.75 mL of Acetone-d₆).

• Transfer the solution to an NMR tube.

NMR Acquisition Parameters:

• Pulse Sequence: A standard 90° pulse sequence.

• Relaxation Delay (d1): At least 5 times the longest T₁ of the signals of interest (typically 30-60 s for quantitative results).

• Number of Scans: Sufficient to achieve a good signal-to-noise ratio (e.g., 8-16 scans).

Data Presentation: qNMR

¹H NMR Spectral Data (Predicted):

• Aldehyde proton (CHO): ~9.9 ppm (singlet)

• Thiophene protons: ~7.8-8.2 ppm (two doublets)

¹⁹F NMR Spectral Data (Predicted):

• CF₃ group: ~ -62 ppm (singlet)

Purity Calculation Formula:

Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

Where:

• I = Integral value

• N = Number of nuclei for the integrated signal

• MW = Molecular weight

• m = mass

• P = Purity of the standard

Comparison of Analytical Techniques

Feature	HPLC-UV	GC-FID	qNMR (¹H and ¹⁹F)
Principle	Chromatographic Separation	Chromatographic Separation	Nuclear Magnetic Resonance
Quantification	External Standard	Area Percent / External Standard	Absolute (with internal standard)
Selectivity	High	High	Very High (especially ¹⁹F)
Sensitivity	High	Very High	Moderate
Sample Throughput	High	High	Moderate
Destructive	Yes	Yes	No
Instrumentation Cost	Moderate	Moderate	High
Key Advantage	Versatile for many compounds	Robust and simple for volatile compounds	High accuracy, no analyte standard needed

Conclusion and Recommendations

The choice of analytical method for the purity determination of 4-(Trifluoromethyl)thiophene-2-carbaldehyde depends on the specific requirements of the analysis.

• For routine quality control where high throughput is essential, HPLC-UV and GC-FID are both excellent choices. GC-FID may be slightly simpler for a volatile compound like this, offering rapid analysis with minimal method development.

• When the highest accuracy and a definitive purity value are required, for instance, for the qualification of a reference standard, qNMR is the superior technique. The use of ¹⁹F qNMR is particularly recommended due to its inherent advantages for fluorinated compounds, providing a highly specific and interference-free measurement. [4] By understanding the principles and practical considerations of each of these techniques, researchers and drug development professionals can confidently select the most appropriate method to ensure the quality and integrity of their starting materials, ultimately leading to more reliable and successful outcomes in their scientific endeavors.

References

• Ida, M. et al. (2022). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Nature Communications. Available at: [Link]

• El-Deen, F. et al. (2017). Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals. Journal of Analytical Methods in Chemistry. Available at: [Link]

• University of Ottawa. 19Flourine NMR. Available at: [Link]

• Cuthbertson, J. et al. (2018). 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids. Analytical Methods. Available at: [Link]

• Ida, M. et al. (2022). New F-19 NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. University of Edinburgh Research Explorer. Available at: [Link]

• PubChem. 4-(trifluoromethyl)thiophene-2-carbaldehyde. Available at: [Link]

• DEA Diversion Control Division. SFL6 Summary of Validated Methods. Available at: [Link]

• ResearchGate. FT-IR spectra: (a) thiophene-2-carbaldehyde, (b) isonicotinohydrazide,... Available at: [Link]

• ATU GmbH. Organic Analytics. Available at: [Link]

• NIST. 2-Thiophenecarboxaldehyde. Available at: [Link]

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• 4. 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Comprehensive Guide to the Proper Disposal of 4-(Trifluoromethyl)thiophene-2-carbaldehyde

This guide provides essential, immediate safety and logistical information for the proper management and disposal of 4-(Trifluoromethyl)thiophene-2-carbaldehyde. Tailored for researchers, scientists, and professionals in drug development, this document moves beyond a simple checklist to offer a procedural and causal framework, ensuring that safety and regulatory compliance are built into your laboratory workflow. Our commitment is to provide value beyond the product, fostering a culture of safety and building deep trust within the scientific community.

Core Principles: Hazard Identification and Risk Assessment

Understanding the inherent risks of 4-(Trifluoromethyl)thiophene-2-carbaldehyde is the foundation of its safe disposal. While a specific Safety Data Sheet (SDS) for this exact compound is not available in the search results, we can infer its hazard profile from structurally similar compounds like thiophene-2-carboxaldehyde and other fluorinated aromatic compounds. The primary hazards are associated with its aldehyde functional group and the trifluoromethyl moiety.

The aldehyde group suggests potential for irritation to the skin, eyes, and respiratory system.[1][2] The trifluoromethyl group places this compound in the category of fluorinated organic substances, which require special consideration during disposal due to the high stability of the carbon-fluorine bond.[3][4] Improper disposal, especially via incineration at inadequate temperatures, can lead to the formation of hazardous byproducts such as hydrogen fluoride (HF).[5]

Table 1: Inferred Hazard Profile and Physical Properties

Property	Value / Classification	Rationale & Source
Acute Toxicity (Oral)	Likely Harmful if swallowed (Category 4)	Based on analogous thiophene aldehydes.[1][2][6]
Skin Corrosion/Irritation	Likely Causes skin irritation (Category 2)	Common hazard for aldehydes and aromatic compounds.[2][5][7]
Eye Damage/Irritation	Likely Causes serious eye irritation (Category 2)	A frequent characteristic of reactive organic chemicals.[1][2][5]
Respiratory Irritation	May cause respiratory irritation	Inhalation of vapors or mists should be avoided.[1][5][7]
Environmental Hazard	Potentially harmful to aquatic life	Halogenated organics should not enter water systems.[5][8][9]
Physical State	Liquid or low-melting solid	Based on similar structures.

| Combustibility | Likely Combustible | Thiophene-2-carboxaldehyde is a combustible liquid.[2][6] |

Pre-Disposal: Safe Handling and Waste Accumulation

Proper disposal begins the moment a chemical is deemed "waste."[10] Adherence to safe accumulation practices is not merely a logistical step but a critical safety barrier.

Designated Satellite Accumulation Area (SAA)

All laboratories generating hazardous waste must establish a designated Satellite Accumulation Area (SAA).[11] This area must be at or near the point of generation and under the control of laboratory personnel.[12] The SAA serves to centralize waste, preventing the proliferation of hazardous containers throughout the lab.

Key SAA Requirements:

• Location: Must be at or near the point of waste generation. Waste should not be moved between different rooms for storage.[13]

• Capacity: A maximum of 55 gallons of hazardous waste may be accumulated. For acutely toxic wastes (P-list), the limit is one quart.[13]

• Containment: The SAA should have secondary containment, such as a chemically resistant tray, to contain potential leaks or spills.[12]

• Inspection: The area must be inspected weekly for any signs of container leakage or degradation.[11]

Personal Protective Equipment (PPE)

When handling waste containers of 4-(Trifluoromethyl)thiophene-2-carbaldehyde, the following PPE is mandatory:

• Eye and Face Protection: Chemical safety goggles and a face shield are required.[1] Standard safety glasses are insufficient.

• Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene) must be worn. Always inspect gloves for tears or punctures before use and dispose of contaminated gloves in accordance with applicable laws.[1]

• Body Protection: A lab coat or chemical-resistant apron is necessary. For larger quantities, a complete chemical suit may be required.[1]

Step-by-Step Disposal Protocol

Disposing of 4-(Trifluoromethyl)thiophene-2-carbaldehyde is a multi-step process that requires careful segregation, labeling, and coordination with your institution's Environmental Health & Safety (EH&S) department. Never pour hazardous chemicals down the drain. [13][14]

Step 1: Waste Segregation

Proper segregation is paramount to prevent dangerous chemical reactions and to ensure the waste is sent to the correct disposal facility.[11][14]

• Primary Waste Stream: Place pure, unadulterated 4-(Trifluoromethyl)thiophene-2-carbaldehyde and solutions where it is the primary component into a dedicated "Halogenated Organic Liquid Waste" container.

• Contaminated Materials: Solid waste, such as contaminated gloves, paper towels, or silica gel from chromatography, should be collected in a separate, clearly labeled "Halogenated Organic Solid Waste" container.

• Aqueous Waste: Do not mix with aqueous waste streams.

• Incompatible Chemicals: Ensure this waste is kept separate from strong oxidizing agents, strong bases, and reducing agents to prevent hazardous reactions.[6][7]

Step 2: Containerization

The choice of container is a critical control measure to prevent leaks and spills.

• Compatibility: Use only containers that are chemically compatible with the waste. High-density polyethylene (HDPE) or glass containers are typically appropriate. Avoid using metal containers for acidic waste.[11]

• Condition: Containers must be in good condition, free from cracks or deterioration, and have a secure, leak-proof screw cap.[11][12]

• Headspace: Do not fill containers to the brim. Leave at least 10% or one inch of headspace to allow for vapor expansion.[11]

• Closure: Keep waste containers closed at all times except when adding waste.[11][13]

Step 3: Labeling

Accurate labeling is a regulatory requirement and essential for safety.[12][13] Every waste container must be labeled as soon as the first drop of waste is added.

The label must include:

• The words "Hazardous Waste" .

• The full chemical name: "4-(Trifluoromethyl)thiophene-2-carbaldehyde" . Do not use abbreviations or chemical formulas.

• A clear list of all components and their approximate percentages.

• The specific hazard characteristics (e.g., "Irritant," "Harmful if Swallowed," "Combustible").

• The date on which waste was first added to the container.

Step 4: Arranging for Disposal

Laboratory personnel are responsible for accumulating and labeling waste, but final disposal must be handled by trained professionals.

• Contact EH&S: Once a waste container is full or has been in the SAA for the maximum allowed time (typically 6-12 months for partially filled containers), contact your institution's Environmental Health & Safety (EH&S) or equivalent department for pickup.[10][13]

• Do Not Transport: Never transport hazardous waste yourself. This must be done by trained EH&S staff.[10]

Disposal Workflow and Emergency Preparedness

The following diagram illustrates the decision-making process for handling and disposing of waste generated from work with 4-(Trifluoromethyl)thiophene-2-carbaldehyde.

Sources

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. epa.gov [epa.gov]
• 4. Some considerations in the handling of fluorine and the chlorine fluorides - UNT Digital Library [digital.library.unt.edu]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. vumc.org [vumc.org]
• 11. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 12. danielshealth.com [danielshealth.com]
• 13. ehrs.upenn.edu [ehrs.upenn.edu]
• 14. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]